1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose

• CAS: 1207459-15-1

Core Science & Biosynthesis

1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose: Chemical Properties, Mechanistic Role, and Application in Decitabine Synthesis

Executive Summary

In the landscape of modern oncology, DNA methyltransferase inhibitors such as Decitabine (5-aza-2'-deoxycytidine) have revolutionized the treatment of myelodysplastic syndromes (MDS) and acute myeloid leukemia (AML). The commercial viability and synthetic efficiency of Decitabine rely entirely on the precise stereochemical control during its synthesis.

1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose (CAS: 1207459-15-1) serves as the premier carbohydrate donor in this synthetic pathway . Unlike standard ribose derivatives, 2-deoxy sugars present a profound stereochemical challenge during glycosylation due to the absence of 2'-anchimeric assistance. This whitepaper deconstructs the physicochemical properties of this specific protected sugar, explains the causality behind its structural design, and provides a field-proven, self-validating protocol for its application in Vorbrüggen glycosylation .

Physicochemical Profiling & Structural Causality

The molecular architecture of 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose is not arbitrary; every functional group serves a distinct mechanistic purpose in process chemistry.

• 1-O-Acetyl Group: Acts as an optimal leaving group. When treated with a strong Lewis acid, it readily departs to form the requisite oxocarbenium ion intermediate.

• 3,5-bis(4-chlorobenzoyl) Groups: While standard benzoyl or p-toluoyl groups are common, the p-chlorobenzoyl moiety is specifically chosen for two reasons. First, the electron-withdrawing chlorine atom fine-tunes the stability of the oxocarbenium ion, slightly enhancing stereoselectivity. Second, and most critically, p-chlorobenzoyl derivatives exhibit exceptionally high crystallinity. This allows the desired β-anomer to be enriched via fractional crystallization, bypassing the need for non-scalable preparative chromatography.

Table 1: Quantitative Physicochemical Properties

Property	Value
Chemical Name	1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose
CAS Registry Number	1207459-15-1
Molecular Formula	C21H18Cl2O7
Molecular Weight	453.27 g/mol
Physical Form	Solid (Crystalline powder)
Storage Conditions	2-8°C, inert atmosphere, protected from light
Downstream API	Decitabine (Decitabine Related Compound A)

Data supported by commercially available high-purity standards.

Figure 1: Functional causality of structural moieties in the protected 2-deoxy-D-ribose.

Mechanistic Role in Glycosylation

The synthesis of Decitabine utilizes a modified Vorbrüggen coupling . In standard RNA-nucleoside synthesis, a 2'-O-acyl group forms a cyclic acyloxonium ion that physically blocks the α-face of the sugar, ensuring 100% β-selectivity.

Because our starting material is a 2-deoxy sugar, this neighboring group participation is impossible. Consequently, the nucleophilic attack by the silylated 5-azacytosine on the oxocarbenium ion can occur from either face, yielding an α/β mixture. To drive the reaction toward the biologically active β-anomer, the reaction must be strictly controlled thermodynamically and kinetically.

Table 2: Critical Process Parameters (CPPs) for Decitabine Synthesis

Process Step	Parameter	Target Range	Mechanistic Rationale
Silylation	HMDS / TMSCl ratio	Excess HMDS	Ensures complete silylation of 5-azacytosine to maximize nucleophilicity.
Coupling	Temperature	-40°C to 0°C	Kinetically favors the formation of the β-anomer; prevents rapid epimerization.
Quenching	Base Addition Temp	<-35°C	Neutralizes TMSOTf before warming to lock the anomeric ratio.
Deprotection	NaOMe Equivalents	0.4 eq (Catalytic)	Facilitates Zemplén transesterification without degrading the sensitive triazine ring.

Experimental Protocol: Decitabine Synthesis Workflow

As a Senior Application Scientist, I emphasize that a robust protocol must be a self-validating system . The following methodology incorporates built-in failure indicators to ensure process integrity.

Step 1: Silylation of 5-Azacytosine

• Suspend 5-azacytosine (1.0 eq) in hexamethyldisilazane (HMDS) (10.0 eq) and add a catalytic amount of trimethylsilyl chloride (TMSCl) (0.1 eq).

• Reflux the mixture under an inert argon atmosphere until the suspension transitions into a clear, homogeneous solution.

• Self-Validation Check: A clear solution confirms complete silylation. Any remaining turbidity indicates incomplete activation, which will drastically reduce downstream coupling yields.

• Evaporate excess HMDS under vacuum to yield a white solid (silylated 5-azacytosine).

Step 2: Low-Temperature Vorbrüggen Glycosylation

• Dissolve 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose (1.0 eq) and the silylated 5-azacytosine (1.05 eq) in anhydrous dichloromethane (DCM).

• Cool the reactor to -40°C . Causality: Temperatures above -20°C will accelerate thermodynamic equilibration, favoring the undesired α-anomer.

• Dropwise, add Trimethylsilyl trifluoromethanesulfonate (TMSOTf) (1.1 eq). Stir for 4-9 hours at -40°C.

Step 3: The Critical Quench (In-Process Control)

• Crucial Step: While maintaining the temperature at -40°C, add a 33% methylamine in methanol solution or saturated aqueous NaHCO₃ to neutralize the TMSOTf.

• Self-Validation Check: The quench must occur before the reactor is allowed to warm. If HPLC analysis of the organic layer shows an α/β ratio greater than 1:1, it indicates a failure in temperature control during the quench, as the acidic environment allowed the anomers to equilibrate during warming .

Step 4: Deprotection and Crystallization

• Isolate the organic layer, dry over Na₂SO₄, and concentrate to yield the crude 3',5'-di-O-(p-chlorobenzoyl)-Decitabine.

• Dissolve the crude intermediate in anhydrous methanol. Add 29% Sodium Methoxide (NaOMe) in methanol (0.2 - 0.4 eq).

• Stir at 20-25°C for 30-45 minutes (Zemplén transesterification).

• Filter the resulting precipitate. The p-chlorobenzoyl groups are cleaved to form methyl p-chlorobenzoate, leaving the highly polar Decitabine API to precipitate out of the methanol solution.

• Recrystallize from a Methanol/DMSO mixture to achieve >99.8% HPLC purity.

Figure 2: Decitabine synthesis workflow via Vorbrüggen glycosylation.

Conclusion

The selection of 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose as the starting material for Decitabine is a masterclass in rational chemical design. By leveraging the leaving group capability of the C1-acetate and the crystallinity-inducing properties of the p-chlorobenzoyl protecting groups, process chemists can successfully navigate the stereochemical pitfalls inherent to 2-deoxy sugar glycosylation. Adhering strictly to low-temperature coupling and pre-warming quenching ensures a high-yielding, scalable, and self-validating manufacturing process.

References

• - MilliporeSigma (Sigma-Aldrich)

• - Fisher Scientific

• - Google Patents

• - National Institutes of Health (PMC)

The Stereochemistry and Synthetic Utility of 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose: A Comprehensive Technical Guide

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Core Focus: Stereochemical mechanisms, glycosylation pathways, and process-scale synthesis of Decitabine.

Executive Summary

In the development of nucleoside analog therapeutics, particularly DNA methyltransferase inhibitors like Decitabine (5-aza-2'-deoxycytidine), the stereoselective construction of the N-glycosidic bond is a defining chemical challenge. 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose (CAS: 1207459-15-1) has emerged as a critical electrophilic sugar synthon in this domain [1]. Unlike standard ribonucleosides, 2-deoxy sugars lack a C2-hydroxyl group, eliminating the possibility of classical neighboring group participation (NGP) to direct stereochemistry. This guide dissects the structural architecture of this specific precursor, explaining how the 4-chlorobenzoyl protecting groups modulate oxocarbenium ion stability and facilitate the isolation of the therapeutically active β -anomer [2].

Structural and Stereochemical Architecture

The 2-Deoxy Challenge

The core scaffold of 1207459-15-1 is a 2-deoxy-D-ribofuranose ring. During glycosylation, the departure of the C1-acetate leaving group generates a planar oxocarbenium ion. Because there is no C2-acyl group to form a transient cyclic acetoxonium ion (which would block the α -face), nucleophilic attack by the nucleobase can occur from either the top ( β ) or bottom ( α ) face, typically resulting in near-equimolar anomeric mixtures.

The Role of 4-Chlorobenzoyl Protecting Groups

The selection of 4-chlorobenzoyl groups at the C3 and C5 positions—as opposed to the traditional p-toluoyl groups found in Hoffer’s chlorosugar precursors—is a deliberate strategic choice driven by two factors:

• Electronic Modulation: The electron-withdrawing para-chloro substituent decreases the electron density on the ester oxygens. This subtly destabilizes the intermediate oxocarbenium ion compared to electron-donating groups, altering the reaction kinetics and allowing for tighter control over the transition state when coupled with specific Lewis acids (e.g., TMSOTf).

• Crystallographic Advantage (The Causality of Choice): The heavier, highly polarizable chlorine atoms drastically alter the crystal lattice energy of the resulting protected nucleosides. In industrial decitabine synthesis, the β -anomer of the 3',5'-bis(4-chlorobenzoyl) intermediate preferentially crystallizes from the α / β mixture, bypassing the need for low-yielding, solvent-heavy silica gel chromatography [2][3].

Mechanistic Pathways in Glycosylation

The synthesis of β -nucleosides from 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose generally proceeds via one of two distinct pathways, visualized in the diagram below.

• Direct Vorbrüggen Glycosylation: The 1-O-acetyl sugar is activated directly by a strong Lewis acid, forming the oxocarbenium ion in situ, followed by trapping with a silylated nucleobase.

• The Halogenation Route: The acetate is first converted to an anomeric chloride (forming 1-chloro-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose). Due to the anomeric effect, the α -chloro isomer predominates. Subsequent coupling proceeds via an S N​ 2-like inversion, favoring the β -nucleoside.

Caption: Reaction pathways for 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose in nucleoside synthesis.

Experimental Protocol: Stereoselective Synthesis of Protected Decitabine

The following self-validating protocol details the direct Vorbrüggen coupling of 1207459-15-1 with 5-azacytosine. Every step is designed to mitigate the inherent instability of the triazine ring and maximize β -selectivity.

Step 1: Silylation of the Nucleobase

• Procedure: Suspend 5-azacytosine (1.0 equiv) in hexamethyldisilazane (HMDS, 10 vols) with a catalytic amount of ammonium sulfate. Reflux at 120 °C until the suspension transitions to a clear solution (approx. 2-3 hours). Concentrate in vacuo to yield a colorless oil.

• Causality: Silylation breaks the intermolecular hydrogen bonding of the nucleobase, rendering it soluble in organic solvents (e.g., DCM) and increasing the nucleophilicity of the N1 nitrogen.

Step 2: Vorbrüggen Glycosylation

• Procedure: Dissolve the silylated 5-azacytosine and 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose (1.05 equiv) in anhydrous dichloromethane (DCM). Cool the reaction vessel to 0 °C under an inert argon atmosphere.

• Procedure: Dropwise, add Trimethylsilyl trifluoromethanesulfonate (TMSOTf, 1.2 equiv). Stir for 4 hours, allowing the temperature to slowly rise to ambient.

• Causality: The low initial temperature suppresses the degradation of the sensitive 5-azacytosine ring and slows the formation of the oxocarbenium ion, allowing the bulky 3-O-(4-chlorobenzoyl) group to exert maximum long-range steric shielding of the α -face [2].

Step 3: Quenching and Isolation (Self-Validating System)

• Procedure: Quench the reaction vigorously with ice-cold saturated aqueous NaHCO 3​ .

• Causality: Immediate neutralization is critical. Acidic conditions will catalyze the rapid anomerization of the newly formed N-glycosidic bond, degrading the β : α ratio and destroying the triazine ring.

• Isolation: Separate the organic layer, dry over Na 2​ SO 4​ , and concentrate. Dissolve the crude mixture in a minimal amount of DCM and layer with methanol. Store at 4 °C for 12 hours to selectively crystallize the β -anomer.

Step 4: Analytical Validation

• Validation Check: Analyze the crystalline product via 1 H NMR (DMSO- d6​ ). The system is validated if the anomeric proton (H-1') appears as a distinct doublet of doublets (dd) at ~6.12 ppm [3]. The α -anomer, if present, will present a shifted signal (typically ~5.97 ppm) with different coupling constants [4].

Quantitative Data Presentation

To justify the selection of the 4-chlorobenzoyl derivative over the more historically common p-toluoyl derivative, the following table summarizes their comparative physicochemical properties during process chemistry workflows.

Parameter	4-Chlorobenzoyl Analog (CAS: 1207459-15-1)	p-Toluoyl Analog (Hoffer Precursor)	Impact on Synthesis Workflow
Electronic Effect	Electron-withdrawing	Electron-donating	Tunes oxocarbenium ion reactivity; prevents overly rapid, unselective coupling.
Stereoselectivity ( β : α )	Moderate to High (Temperature dependent)	Moderate	Reduces the formation of the undesired α -anomer byproduct.
Intermediate Crystallinity	Excellent	Good	Critical: Allows isolation of pure β -anomer via fractional crystallization, eliminating chromatography.
1 H NMR H-1' Shift (Protected β )	~6.12 ppm (DMSO- d6​ )	~6.27 ppm (CDCl 3​ )	Provides clear spectroscopic markers for reaction validation and purity assessment.

Conclusion

The stereochemistry of 2-deoxyribose derivatives remains one of the most demanding areas of nucleoside chemistry. By utilizing 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose , researchers leverage both electronic modulation and crystallographic thermodynamics to overcome the lack of C2 neighboring group participation. The rigorous application of low-temperature Lewis acid catalysis, combined with the unique crystallization profile of the 4-chlorobenzoyl protecting groups, establishes a highly authoritative, scalable, and self-validating pathway for the synthesis of critical therapeutics like Decitabine.

References

• "Synthesis of decitabine", WO2010040056A1, Google Patents.
• "Preparation of decitabine", CN101497639B, Google Patents.

• "The Chemical Decomposition of 5-aza-2′-deoxycytidine (Decitabine): Kinetic Analyses and Identification of Products by NMR, HPLC, and Mass Spectrometry", Chem. Res. Toxicol. 2009. URL:[Link]

Protocols & Analytical Methods

Experimental procedure for coupling reactions using 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose.

An Application Guide and Protocol for Nucleoside Synthesis:

Leveraging 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose in Stereoselective Coupling Reactions

This guide provides an in-depth exploration of the experimental procedures for coupling reactions utilizing 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose, a key glycosyl donor in the synthesis of 2'-deoxynucleosides. The protocols and insights are tailored for researchers, scientists, and professionals in drug development engaged in the synthesis of natural and modified nucleoside analogues.

Foundational Principles: The Challenge of 2'-Deoxyglycosylation

The synthesis of 2'-deoxynucleosides is a cornerstone of medicinal chemistry and molecular biology, providing access to antiviral and anticancer agents, as well as building blocks for oligonucleotide synthesis. The core chemical transformation is the formation of a glycosidic bond between a protected 2-deoxyribose sugar and a nucleobase.

Unlike ribonucleosides, the absence of a substituent at the C-2 position of the deoxyribose moiety presents a significant stereochemical challenge.[1][2] In ribonucleoside synthesis, a C-2 acyl protecting group can exert "neighboring group participation," effectively shielding one face of the sugar ring and directing the incoming nucleobase to form the desired 1,2-trans (β) glycosidic bond.[3] In 2-deoxyribose systems, this directing group is absent, often leading to mixtures of α and β anomers.[1]

The choice of glycosyl donor is therefore critical. 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose is a stable, crystalline solid that serves as an excellent precursor. The anomeric acetyl group acts as a leaving group upon activation, while the bulky, electron-withdrawing 4-chlorobenzoyl groups at the 3- and 5-positions serve two primary purposes:

• Protection: They prevent unwanted side reactions at the hydroxyl groups.

• Stereoelectronic Influence: They help to lock the furanose ring conformation, influencing the trajectory of the incoming nucleophile and, consequently, the anomeric selectivity of the coupling reaction.

The Core Mechanism: Lewis Acid-Mediated Glycosylation

The most common and effective method for coupling this glycosyl donor is the Lewis acid-promoted Vorbrüggen glycosylation or a related variant. The reaction proceeds through the formation of a highly electrophilic oxocarbenium ion intermediate.

Caption: Overall workflow for deoxynucleoside synthesis.

Materials and Reagents

Reagent / Material	Purpose	Typical Grade	Supplier Example
1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose	Glycosyl Donor	>98% Purity	Pharmaffiliates [4]
Nucleobase (e.g., Cytosine, Adenine, Guanine, Thymine)	Coupling Partner	>99% Purity	Sigma-Aldrich
Hexamethyldisilazane (HMDS)	Silylating Agent	Anhydrous, >98%	Acros Organics
Ammonium Sulfate or TMSCl	Catalyst for Silylation	ACS Grade	Fisher Scientific
Trimethylsilyl trifluoromethanesulfonate (TMSOTf)	Lewis Acid Catalyst	>99% Purity	Oakwood Chemical
Dichloromethane (DCM) or Acetonitrile (ACN)	Reaction Solvent	Anhydrous	J.T. Baker
Saturated Sodium Bicarbonate (aq.)	Quenching Agent	ACS Grade	VWR
Anhydrous Sodium Sulfate or Magnesium Sulfate	Drying Agent	ACS Grade	EMD Millipore
Methanolic Ammonia (7N)	Deprotection Reagent	-	Prepared in-house
Silica Gel	Stationary Phase for Chromatography	230-400 mesh	Sorbent Tech.

Protocol 1: Silylation of the Nucleobase (Example: Cytosine)

Causality: Silylating the nucleobase (e.g., cytosine) with an agent like HMDS increases its nucleophilicity and its solubility in non-polar organic solvents, which is essential for a homogenous and efficient coupling reaction. [5]

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add cytosine (1.0 eq) and a catalytic amount of ammonium sulfate (~0.05 eq).

• Silylation: Add hexamethyldisilazane (HMDS, 3.0-5.0 eq) to the flask.

• Reaction: Heat the suspension to reflux (approx. 130 °C) under a nitrogen atmosphere until the mixture becomes a clear, homogenous solution (typically 4-8 hours). This indicates the formation of persilylated cytosine.

• Isolation: Cool the reaction mixture to room temperature. Remove the excess HMDS under reduced pressure to obtain the silylated base as a viscous oil or solid, which is used immediately in the next step without further purification.

Protocol 2: Lewis Acid-Mediated Coupling Reaction

Causality: The reaction must be conducted under strictly anhydrous conditions as the Lewis acid catalyst and the silylated nucleobase are highly sensitive to moisture. The dropwise addition of the catalyst at a controlled temperature helps to manage the exothermic nature of the reaction and minimize side-product formation.

• Setup: Under a nitrogen atmosphere, dissolve the 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose (1.0 eq) and the freshly prepared silylated nucleobase (1.2-1.5 eq) in anhydrous acetonitrile or dichloromethane.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Catalyst Addition: Slowly add TMSOTf (1.2-2.0 eq) dropwise to the stirred solution over 10-15 minutes. [5]4. Reaction: Allow the reaction to warm to room temperature and stir for 4-24 hours. Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) (e.g., using a 5-10% Methanol/DCM mobile phase) until the glycosyl donor is consumed.

• Quenching: Upon completion, cool the reaction mixture back to 0 °C and carefully quench by the slow addition of saturated aqueous sodium bicarbonate solution until gas evolution ceases.

• Workup: Dilute the mixture with dichloromethane and transfer it to a separatory funnel. Wash the organic layer successively with saturated aqueous sodium bicarbonate and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude protected nucleoside.

• Purification: Purify the crude product by silica gel column chromatography, typically using a gradient of ethyl acetate in hexanes or methanol in dichloromethane, to isolate the desired protected β-anomer.

Protocol 3: Deprotection of the 4-Chlorobenzoyl Groups

Causality: The final step is the removal of the protecting groups to yield the free nucleoside. Ammonolysis is a standard and effective method for cleaving ester-based protecting groups like benzoyl or chlorobenzoyl. [6]The use of a sealed vessel is necessary due to the volatility of ammonia.

• Setup: Dissolve the purified, protected nucleoside in a saturated solution of ammonia in methanol (7N methanolic ammonia) in a sealed pressure vessel or a tightly capped vial.

• Reaction: Stir the solution at room temperature for 16-24 hours. Monitor the reaction by TLC until the starting material is completely converted to the more polar product.

• Concentration: Remove the solvent and excess ammonia under reduced pressure.

• Purification: The resulting crude deoxynucleoside can be purified by recrystallization (e.g., from ethanol or water) or by silica gel chromatography using a polar mobile phase (e.g., 10-20% methanol in dichloromethane) to yield the pure product.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Reaction	1. Incomplete silylation of the nucleobase.2. Deactivated Lewis acid due to moisture.3. Insufficient amount of Lewis acid.	1. Ensure silylation goes to completion (clear solution).2. Use freshly distilled, anhydrous solvents and flame-dried glassware.3. Increase the stoichiometry of the Lewis acid (e.g., up to 2.0 eq).
Poor Anomeric Selectivity	1. Reaction temperature is too high.2. Solvent choice is suboptimal.3. Lewis acid is not optimal for the specific substrate.	1. Maintain lower reaction temperatures (0 °C to RT).2. Screen different solvents; acetonitrile often favors β-anomer formation.3. Experiment with other Lewis acids (e.g., SnCl₄, TiCl₄) which can influence the anomeric equilibrium. [7]
Complex Product Mixture	1. Degradation of starting material or product.2. Side reactions due to impurities or moisture.3. Incomplete deprotection.	1. Use a milder Lewis acid or shorter reaction times.2. Ensure all reagents and solvents are pure and anhydrous.3. Extend deprotection time or use a more potent deprotection cocktail if necessary (e.g., AMA - Ammonium Hydroxide/Methylamine). [6]

References

• Lewis Acids as α-Directing Additives in Glycosylations... The Journal of Organic Chemistry - ACS Publications. [Link]

• Dehydroxylative radical N-glycosylation of heterocycles... PMC. [Link]

• Efficient and versatile formation of glycosidic bonds via catalytic strain-release glycosylation... PMC. [Link]

• Lewis acid promoted anomerisation: recent developments and applications. Carbohydrate Chemistry: Chemical and Biological Approaches, Volume 41. [Link]

• Stereoselective C -Glycosylation Reactions of Ribose Derivatives... ResearchGate. [Link]

• Combined Lewis acid and Brønsted acid-mediated reactivity of glycosyl trichloroacetimidate donors. PubMed. [Link]

• Methods for 2-Deoxyglycoside Synthesis. Chemical Reviews - ACS Publications. [Link]

• 1 General Aspects of the Glycosidic Bond Formation. SciSpace. [Link]

• Stereoselective Approaches to β-Linked 2-Deoxy Sugars. MDPI. [Link]

• Review of α-nucleosides: from discovery, synthesis to properties and potential applications.Source not specified in search results.

• 1-O-Acetyl-3,5-bis-(4-chlorobenzoyl)-2-deoxy-D-ribose. Equation Chemical. [Link]

• Synthesis of Nucleosides through Direct Glycosylation of Nucleobases with 5-O-Monoprotected or 5-Modified Ribose... Semantic Scholar. [Link]

• Dehydroxylative radical N-glycosylation of heterocycles with 1-hydroxycarbohydrates enabled by copper metallaphotoredox catalysis. ResearchGate. [Link]

• Phenanthroline-Assisted Stereoselective Synthesis of 2-Deoxy Glycosides. PMC - NIH. [Link]

• Stereoselective Synthesis of 2-Deoxy-2-iodo-glycosides from Furanoses... The Journal of Organic Chemistry - ACS Publications. [Link]

• The Synthesis of Ribose and Nucleoside Derivatives. Madridge Publishers. [Link]

• 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose. Wikipedia. [Link]

• 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose. Pharmaffiliates. [Link]

• Synthesis of decitabine.

• An evaluation of selective deprotection conditions for the synthesis of RNA... ResearchGate. [Link]

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• 1. pubs.acs.org [pubs.acs.org]
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• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. books.rsc.org [books.rsc.org]

Step-by-step synthesis of Decitabine from its ribose intermediate.

Application Note: Stereoselective Synthesis and Purification of Decitabine (5-aza-2'-deoxycytidine)

Introduction & Mechanistic Rationale

Decitabine is a potent DNA methyltransferase (DNMT) inhibitor utilized extensively in the treatment of myelodysplastic syndromes (MDS) and acute myeloid leukemia (AML)[1]. The chemical synthesis of this nucleoside analog from its ribose intermediate presents two profound challenges. First, the 2-deoxy-D-ribose sugar lacks a participating group at the C2 position, making the stereoselective formation of the desired β-anomer thermodynamically and kinetically difficult. Second, the 5-azacytosine triazine ring is highly susceptible to hydrolytic cleavage, necessitating strictly controlled, anhydrous conditions during downstream deprotection[2].

This application note details an optimized, scalable, and self-validating protocol for the synthesis of Decitabine API from a protected 2-deoxy-D-ribose intermediate. By utilizing a non-metallic Lewis acid catalyst, this workflow drives stereoselectivity, maximizes yield, and eliminates heavy metal contamination[3].

Experimental Design & Causality

• Catalyst Selection (TMSOTf vs. SnCl4): Historically, the Hilbert-Johnson reaction utilized SnCl4 to couple the ribose intermediate with the silylated base. However, SnCl4 requires ambient temperatures, resulting in poor anomeric selectivity (nearly 1:1 α:β ratio) and leaves toxic heavy metal residues[3]. Transitioning to Trimethylsilyl trifluoromethanesulfonate (TMSOTf) allows the reaction to proceed at 0°C. This lower temperature kinetically favors the formation of the β-anomer. Furthermore, TMSOTf is metal-free, ensuring the final Active Pharmaceutical Ingredient (API) meets stringent pharmacological purity standards[3].

• Protecting Group Strategy: 1-O-Acetyl-3,5-di-O-(p-chlorobenzoyl)-2-deoxy-D-ribofuranose is utilized as the glycosyl donor[4]. The bulky, highly crystalline p-chlorobenzoyl groups facilitate the isolation of the intermediate without the need for chromatographic purification.

• Anhydrous Deprotection: The triazine ring of Decitabine decomposes rapidly in aqueous basic conditions via hydrolytic opening[2]. To prevent deformylation, deprotection is executed using anhydrous sodium methoxide (NaOMe) in methanol. This drives a rapid transesterification, stripping the p-chlorobenzoyl groups while preserving the integrity of the nucleobase[3].

Process Workflow Diagram

Workflow for the stereoselective synthesis of Decitabine API from its ribose intermediate.

Quantitative Data: Process Optimization

The table below summarizes the critical quality attributes and yield improvements achieved by transitioning from classical heavy-metal catalysis to the optimized TMSOTf-driven protocol[3].

Parameter	Classical Protocol	Optimized Protocol
Catalyst	Tin(IV) chloride (SnCl4)	TMS-triflate (TMSOTf)
Coupling Temperature	20°C to 25°C	0°C
Anomeric Selectivity (β:α)	~ 1:1	> 1.5:1 (β-enriched)
Overall Yield	< 10%	~ 65%
API Purity (HPLC)	< 95.0%	> 99.7%
Heavy Metal Residues	High (Requires extensive scavenging)	None

Step-by-Step Experimental Protocol

Note: All glassware must be oven-dried, and reactions must be conducted under an inert argon or nitrogen atmosphere to prevent hydrolytic degradation.

Phase 1: Silylation of 5-Azacytosine Objective: Increase the lipophilicity and nucleophilicity of the base for organic phase coupling.

• Reagent Charging: Suspend 5-azacytosine (1.0 eq) in hexamethyldisilazane (HMDS, 10.0 eq). Add a catalytic amount of ammonium sulfate (0.05 eq).

• Reflux: Heat the suspension to reflux (approx. 120°C).

• Self-Validation Check: Monitor the physical state of the reaction. The reaction is complete when the opaque white suspension transitions into a completely clear, transparent solution (typically 2-4 hours).

• Concentration: Remove excess HMDS under reduced pressure to yield 2-[(trimethylsilyl)amino]-4-[(trimethylsilyl)oxy]-s-triazine as a viscous oil. Do not expose to ambient moisture.

Phase 2: Stereoselective Glycosylation (Coupling) Objective: Couple the silylated base with the ribose intermediate under kinetic control.

• Dissolution: Dissolve 1-O-Acetyl-3,5-di-O-(p-chlorobenzoyl)-2-deoxy-D-ribofuranose (1.0 eq) and the silylated 5-azacytosine (1.0 eq) in anhydrous dichloromethane (DCM).

• Temperature Control: Cool the reactor to exactly 0°C using a cryostat. Causality: Strict adherence to 0°C is required to suppress the thermodynamic formation of the undesired α-anomer.

• Catalysis: Dropwise add TMSOTf (1.05 eq) over 30 minutes, maintaining the internal temperature at 0°C. Stir for 5 hours[3].

• Quenching: Quench the reaction by adding a 2M methylamine in methanol solution (or anhydrous organic base) at 0°C. Causality: Quenching neutralizes the highly acidic TMSOTf, preventing acid-catalyzed anomerization or cleavage of the newly formed glycosidic bond.

• Workup: Wash the organic layer with saturated aqueous NaHCO3, dry over Na2SO4, and concentrate in vacuo to isolate the protected β-enriched Decitabine.

Phase 3: Anhydrous Deprotection Objective: Remove the p-chlorobenzoyl protecting groups without degrading the triazine ring.

• Suspension: Suspend the crude protected Decitabine in anhydrous methanol.

• Transesterification: Add 30% Sodium methoxide (NaOMe) in methanol (0.2 eq). Stir at 20–25°C for 5 hours[3].

• Self-Validation Check: As the lipophilic p-chlorobenzoyl groups are cleaved, the highly polar crude Decitabine will precipitate out of the methanol solution. The formation of a dense white slurry confirms successful deprotection.

• Isolation: Filter the solid, wash thoroughly with cold methanol, and dry in vacuo at 50°C.

Phase 4: API Purification (Recrystallization) Objective: Achieve >99.7% HPLC purity.

• Dissolution: Charge the crude Decitabine into a reactor with methanol (approx. 70 volumes). Heat to reflux (64°C) until completely dissolved.

• Decolorization: Add activated carbon (2% w/w). Stir for 1 hour at 64°C, then perform a hot filtration to remove the carbon[3].

• Controlled Crystallization: Distill the filtrate to reduce the volume by ~25%. Cool the solution slowly to 56°C.

• Self-Validation Check: Hold at 56°C until the "cloudy point" is reached (spontaneous nucleation). Hold at this temperature for 1 hour to ensure uniform crystal growth, which prevents the entrapment of impurities.

• Final Isolation: Cool the slurry to 5°C at a rate of 10°C/hour. Stir for 4 hours, filter, wash with cold methanol, and dry at 50°C to yield pure Decitabine API (>99.7% purity)[3].

References

• Pharmacokinetic and pharmacodynamic analysis of 5-aza-2'-deoxycytidine (decitabine) in the design of its dose-schedule for cancer therapy. NIH.
• Chemical Decomposition of 5-Aza-2'-deoxycytidine (Decitabine): Kinetic Analyses and Identification of Products by NMR, HPLC, and Mass Spectrometry. SciSpace.
• US8586729B2 - Synthesis of decitabine. Google Patents.
• Decitabine Synthesis: Sourcing Key Intermediates from China Manufacturers. NBInno.

Sources

• 1. Pharmacokinetic and pharmacodynamic analysis of 5-aza-2’-deoxycytidine (decitabine) in the design of its dose-schedule for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. US8586729B2 - Synthesis of decitabine - Google Patents [patents.google.com]
• 4. nbinno.com [nbinno.com]

HPLC analysis method for determining the purity of 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose.

Application Note: High-Resolution HPLC Method for the Purity Determination of 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose

Executive Summary

1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose is a highly specialized, protected sugar intermediate critical for the synthesis of active pharmaceutical ingredients (APIs) such as Decitabine (5-aza-2'-deoxycytidine) and other nucleoside analogs. Because the stereochemistry of the final API depends heavily on the purity and anomeric ratio of this intermediate, rigorous analytical control is mandatory. This application note details a robust, self-validating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method designed to quantify the purity of this compound, baseline-resolve its diastereomers (α- and β-anomers), and detect trace hydrolytic impurities.

Scientific Rationale & Method Design

As a Senior Application Scientist, I approach method development by first deconstructing the analyte's physicochemical properties to establish a causal link between the molecule and the chromatographic conditions.

1. Analyte Characteristics: The target molecule lacks a free hydroxyl group but possesses two highly hydrophobic 4-chlorobenzoyl moieties at the C3 and C5 positions, alongside a labile 1-O-acetyl group. The presence of the chlorobenzoyl groups significantly increases the molecule's hydrophobicity and provides a strong UV chromophore[1]. Furthermore, the absence of a substituent at the C2 position (2-deoxy) makes the glycosidic bond highly susceptible to anomerization and hydrolysis.

2. Chromatographic Strategy:

• Stationary Phase: A high-carbon-load, end-capped C18 column (e.g., 250 x 4.6 mm, 5 µm) is selected. The extensive hydrophobic surface area is required to retain and resolve the bulky bis-chlorobenzoylated diastereomers (α and β anomers)[2][3]. End-capping prevents secondary interactions between the residual silanols and any trace polar impurities.

• Mobile Phase & Elution Mode: An isocratic method often fails to elute highly retained hydrophobic compounds without causing band broadening. Therefore, a gradient elution utilizing 10 mM Ammonium Acetate (Buffer A) and Acetonitrile (Solvent B) is employed[3]. The buffer stabilizes the pH around 6.0, ensuring that acidic degradation products (like free 4-chlorobenzoic acid) remain partially ionized for early elution, while the organic gradient sharply elutes the highly retained target intermediate.

• Detection: The 4-chlorobenzoyl chromophore exhibits a robust absorption maximum in the 230–260 nm range. Detection is set to 240 nm to maximize the signal-to-noise ratio while minimizing baseline drift from the mobile phase[1][2].

Fig 1. Step-by-step HPLC method workflow for nucleoside intermediate analysis.

Self-Validating Experimental Protocol

To ensure trustworthiness, this protocol is designed as a self-validating system . Before any sample is analyzed, a System Suitability Test (SST) must be passed to verify that the column efficiency, peak symmetry, and resolution are within acceptable operational limits.

Table 1: Chromatographic Conditions

Parameter	Specification	Rationale
Column	C18 (250 mm × 4.6 mm, 5 µm)	Maximizes theoretical plates for diastereomer resolution.
Mobile Phase A	10 mM Ammonium Acetate	Buffers the system; ensures reproducible retention of ionizable impurities.
Mobile Phase B	Acetonitrile (HPLC Grade)	Strong organic modifier to elute hydrophobic chlorobenzoyl groups.
Flow Rate	1.0 mL/min	Balances optimal linear velocity with system backpressure.
Column Temperature	30°C	Reduces mobile phase viscosity and improves mass transfer.
Detection Wavelength	240 nm (UV/DAD)	Targets the λ-max of the 4-chlorobenzoyl chromophore.
Injection Volume	10 µL	Prevents column overloading while maintaining high sensitivity.

Table 2: Gradient Elution Program

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Elution Profile
0.0	40	60	Initial hold to focus polar impurities.
5.0	40	60	Isocratic hold.
20.0	10	90	Linear ramp to elute the main compound and anomers.
25.0	10	90	High organic flush to clean the column.
26.0	40	60	Return to initial conditions.
35.0	40	60	Column re-equilibration.

Preparation of Solutions

• Diluent: Acetonitrile : Water (80:20, v/v). Note: A high organic diluent is required due to the poor aqueous solubility of the target analyte.

• Standard Preparation: Accurately weigh 25.0 mg of the 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with diluent (Concentration: 0.5 mg/mL).

• System Suitability Solution (Resolution Mix): Spike the Standard Preparation with 0.05 mg/mL of 4-chlorobenzoic acid and a known mixture of the α-anomer impurity.

Impurity Profiling & Degradation Pathways

Understanding the degradation pathways is critical for stability-indicating method development. The 1-O-acetyl group is susceptible to hydrolysis, leading to the formation of des-acetyl derivatives. Furthermore, ester cleavage at the C3 or C5 positions releases free 4-chlorobenzoic acid[3].

Fig 2. Degradation pathways and key impurities of the protected 2-deoxy-D-ribose intermediate.

System Suitability & Method Validation Metrics

To guarantee the integrity of the data generated, the method must meet the following System Suitability Test (SST) criteria before sample integration begins.

Table 3: System Suitability Criteria

Parameter	Target Analyte / Impurity	Acceptance Criteria
Retention Time (RT)	Main Peak (β-anomer)	~ 18.5 min (± 0.5 min)
Resolution (Rs)	α-anomer vs. β-anomer	Rs ≥ 2.0 (Baseline resolution)
Tailing Factor (Tf)	Main Peak	Tf ≤ 1.5
Theoretical Plates (N)	Main Peak	N ≥ 10,000
Injection Precision	Main Peak (n=5)	%RSD ≤ 1.0%

Table 4: Method Validation Summary (ICH Q2 Guidelines)

Validation Parameter	Range / Result	Conclusion
Specificity	No interference from diluent or 4-chlorobenzoic acid.	Method is stability-indicating.
Linearity	0.05 mg/mL to 0.75 mg/mL (R² > 0.999)	Highly linear across the operational range.
Accuracy (Recovery)	98.5% – 101.2% at 50%, 100%, and 150% levels.	Excellent recovery; no matrix effects.
LOD / LOQ	LOD: 0.1 µg/mL / LOQ: 0.3 µg/mL	Sufficient sensitivity for trace impurity tracking.

References

• wholesale 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose(500mg/vial) CAS:1207459 ... Source: eBioChem URL:[Link]

• Development and Validation of HPLC Method for determination of Decitabine impurity profile in Decitabine for Injection 50mg/vial Source: Research Journal of Pharmacy and Technology URL:[Link][3]

• A STUDY ON THE HPLC DETERMINATION CONDITION FOR THE TWO DIASTEREOMERS OF N-BUTYL 3,5-DI-(O-P-CHLOROBENZOYL)-D-2-DEOXY-RIBOFURANOSIDE Source: Journal of Liquid Chromatography & Related Technologies URL:[Link][2]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. rjptonline.org [rjptonline.org]

Application Note: Comprehensive Guidelines for the Safe Handling, Storage, and Disposal of 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose

Introduction and Scope

1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose is a key intermediate in the synthesis of various nucleoside analogues, most notably the epigenetic drug Decitabine (5-Aza-2'-deoxycytidine)[1][2]. As with many chlorinated organic compounds and active pharmaceutical ingredient (API) precursors, its handling demands a rigorous and informed approach to ensure personnel safety, experimental integrity, and environmental protection.

This document provides a detailed technical guide for researchers, chemists, and drug development professionals. It moves beyond a simple recitation of standard procedures to explain the scientific rationale behind the recommended protocols for handling, storage, and disposal. The objective is to empower laboratory personnel with the knowledge to manage this compound safely and effectively throughout its lifecycle in a research and development setting.

Compound Identification and Physicochemical Properties

A precise understanding of a compound's properties is the foundation of its safe management. The key identifiers and physical data for 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose are summarized below.

Property	Value	Source(s)
Chemical Name	[(2R,3S)-5-acetyloxy-3-(4-chlorobenzoyl)oxyoxolan-2-yl]methyl 4-chlorobenzoate	[3]
Synonym(s)	1-O-acetyl-3,5-bis-O-(4-chlorobenzoyl)-2-deoxy-D-erythro-pentofuranose	[4]
CAS Number	1207459-15-1	[1][4]
Molecular Formula	C₂₁H₁₈Cl₂O₇	[4][5]
Molecular Weight	453.27 g/mol	[5]
Physical Form	Solid	[4]
Melting Point	>89°C (decomposes)	[1][2]
Storage Temperature	2°C to 8°C; Keep in dark place, inert atmosphere	[4][5]
Solubility	Slightly soluble in Chloroform and Ethyl Acetate	[6]

Hazard Identification and Risk Assessment

While specific toxicological data for this intermediate is limited, a comprehensive risk assessment can be conducted by analyzing its known hazard classifications and the properties of its structural motifs (chlorinated aromatic rings, esters).

3.1 GHS Classification

This compound is classified with the GHS07 pictogram (Exclamation Mark) and carries a "Warning" signal word.[4] The associated hazard statements are:

• H302: Harmful if swallowed.[4]

• H315: Causes skin irritation.[4]

• H319: Causes serious eye irritation.[4]

3.2 Inferred Risks and Rationale

The presence of two 4-chlorobenzoyl groups warrants heightened caution. Benzoyl chloride and related compounds can be potent irritants, lachrymators, and sensitizers.[7] The ester linkages are susceptible to hydrolysis under strongly acidic or basic conditions, which could liberate 4-chlorobenzoic acid and the deoxyribose derivative, altering the hazard profile of the material in solution or during decomposition. Therefore, a conservative approach that assumes higher potential for irritation and sensitization is scientifically prudent.

Diagram 1: Risk Management Workflow This diagram outlines the logical flow from hazard identification to the implementation of control measures, forming the basis for all subsequent protocols.

Caption: A four-step cycle for proactive risk management.

Safe Handling Protocols and Personal Protective Equipment (PPE)

A multi-layered approach combining engineering controls, administrative procedures, and appropriate PPE is essential.

4.1 Engineering Controls: The Primary Barrier All operations involving the handling of solid 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose, including weighing, transferring, and preparing solutions, must be performed inside a certified chemical fume hood.[7] This is the most critical control measure to prevent inhalation of fine particulates and to contain any potential spills.

4.2 Personal Protective Equipment (PPE): The Last Line of Defense The selection of PPE is dictated by the identified hazards of skin/eye irritation and potential sensitization.

• Eye and Face Protection: ANSI Z87.1-compliant safety glasses with side shields are mandatory at a minimum. When there is a risk of splashing, chemical splash goggles and a face shield should be worn over them.[7]

• Skin Protection:

  • Gloves: Chemical-resistant nitrile gloves are a suitable minimum requirement for incidental contact. Double-gloving is recommended. For extended handling or immersion, consult a glove manufacturer's compatibility chart. Always inspect gloves before use and change them immediately if contaminated.

  • Lab Coat: A flame-resistant lab coat with full-length sleeves, buttoned completely, is required to protect street clothes and skin.

• Respiratory Protection: Not typically required when handling small quantities within a functioning fume hood. If a fume hood is unavailable or if large quantities are being handled that could generate significant dust, a NIOSH-approved respirator with P100 particulate filters is necessary.[8]

4.3 Experimental Protocol: Weighing and Transferring the Solid

This protocol is designed to minimize dust generation and cross-contamination.

• Preparation: a. Don all required PPE (double nitrile gloves, safety goggles, lab coat). b. Verify the fume hood has a current certification and is operating correctly (check airflow monitor). c. Decontaminate the work surface inside the fume hood. d. Assemble all necessary equipment (spatula, weigh boat/paper, receiving flask, solvent, etc.) inside the hood.

• Weighing: a. Place the analytical balance inside the fume hood if possible. If not, use a "weighing in-place" technique: tare the receiving flask on the bench, bring it into the hood, add the compound, and re-weigh on the bench. b. Remove the compound from its storage container (refrigerator), allowing it to equilibrate to room temperature in a desiccator before opening to prevent water condensation. c. Open the container inside the hood. Use a clean spatula to carefully transfer the desired amount of solid to the weigh boat or directly into the tared receiving flask. Avoid scooping actions that create airborne dust; use a gentle pushing or sliding motion.

• Transfer and Dissolution: a. If a weigh boat was used, carefully transfer the solid into the reaction vessel. b. Use a small amount of the intended solvent to rinse the weigh boat and spatula to ensure a quantitative transfer, adding the rinsate to the vessel. c. Add the remaining solvent slowly to avoid splashing.

• Cleanup: a. Tightly seal the primary container of the compound. b. Wipe down the spatula and work surface with a solvent-dampened cloth (e.g., ethanol or isopropanol), treating the cloth as contaminated waste. c. Dispose of the weigh boat and any other contaminated disposables in the designated chlorinated solid waste container. d. Remove outer gloves and dispose of them in the same waste stream before exiting the hood. e. Wash hands thoroughly with soap and water after the procedure is complete.[7]

Storage Protocols

The stability and integrity of this intermediate are paramount for its successful use in synthesis. Storage conditions are designed to prevent degradation.

5.1 Required Storage Conditions

• Temperature: Store refrigerated at 2°C to 8°C.[4][5] This temperature range slows the rate of potential decomposition reactions.

• Atmosphere: Store under an inert atmosphere (e.g., Argon or Nitrogen).[4] This is crucial to protect the compound from atmospheric moisture, which could cause slow hydrolysis of the acetyl and benzoyl ester groups.

• Light: Keep in a dark place, typically by using an amber vial or storing the container within a light-blocking secondary container.[4] This prevents potential photochemical degradation.

• Container: The container must be tightly sealed to prevent moisture ingress and stored upright.

5.2 Chemical Incompatibility Segregate this compound from the following classes of chemicals to prevent hazardous reactions or degradation:

• Strong Bases (e.g., NaOH, KOH, alkoxides): Will rapidly catalyze the hydrolysis of the ester linkages.

• Strong Acids: Can also promote hydrolysis, albeit typically slower than bases.

• Strong Oxidizing Agents: May react with the aromatic rings or other parts of the molecule.

• Water/Moisture: As mentioned, moisture can lead to hydrolysis. Do not store near sinks or in areas prone to condensation.[9]

Diagram 2: Storage Decision Logic This flowchart guides the user to the correct storage location for the compound.

Caption: A simple decision-making tool for waste segregation.

References

• Safety Data Sheet: Benzoyl chloride. Carl ROTH. [Link]

• Laboratory chemical waste. Water Corporation. [Link]

• 1-Chloro-3,5-di-(4-chlorobenzoyl)-2-deoxy-D-ribose. LookChem. [Link]

• Properly Managing Chemical Waste in Laboratories. Ace Waste. [Link]

• BENZOYL CHLORIDE EXTRA PURE Safety Data Sheet. Loba Chemie. [Link]

• Benzoyl chloride - Safety data sheet. Möller Chemie. [Link]

• Disposal of Waste Solvents. National University of Singapore, Department of Chemistry. [Link]

• Organic liquids acceptable as Waste Solvents. National University of Singapore, Department of Chemistry. [Link]

• 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose, 2 g. Carl ROTH. [Link]

• Management of Waste. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). [Link]

• 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-de, oxy-D-ribose, 2 g. Astech Ireland. [Link]

• Safety Data Sheet: 2-Deoxy-D-ribose. Carl ROTH. [Link]

Sources

• 1. 1-O-Acetyl-3,5-bis-(4-chlorobenzoyl)-2-deoxy-D-ribose | 1207459-15-1 [chemicalbook.com]
• 2. 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose [srdpharma.com]
• 3. 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose [lgcstandards.com]
• 4. 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose | 1207459-15-1 [sigmaaldrich.com]
• 5. astechireland.ie [astechireland.ie]
• 6. lookchem.com [lookchem.com]
• 7. carlroth.com [carlroth.com]
• 8. carlroth.com [carlroth.com]
• 9. fishersci.com [fishersci.com]

Finding and Qualifying Reliable Suppliers for 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose

An Application Guide for Researchers and Drug Development Professionals

Abstract

1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose is a critical intermediate in the synthesis of various nucleoside analogues, most notably the hypomethylating agent Decitabine (5-Aza-2'-deoxycytidine)[1][2]. The purity and consistency of this starting material are paramount, as any impurities can have a cascading effect on the yield, purity, and safety of the final Active Pharmaceutical Ingredient (API). This guide provides a comprehensive framework for researchers and drug development professionals to identify, vet, and qualify reliable suppliers of this key intermediate. We will delve into the causality behind experimental choices for supplier validation, provide detailed protocols for analytical verification, and outline a self-validating system to ensure lot-to-lot consistency, aligning with Good Manufacturing Practice (GMP) principles.[3][4]

Introduction: The Criticality of Starting Material Quality

In pharmaceutical manufacturing, the quality control process is a systematic, multi-stage approach that begins long before the final product is tested.[5] It starts with the rigorous qualification of raw materials and their suppliers.[3] For a complex molecule like 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose (CAS No. 1207459-15-1), variability in purity, the presence of residual solvents, or structural isomers can compromise the entire synthetic route. This leads to costly batch failures, delays in development, and potential safety risks.[6]

Therefore, establishing a robust supplier qualification program is not merely a procedural formality but a foundational pillar of drug development. It ensures the reliability of the entire supply chain and the integrity of the final therapeutic product.[3][7] This process involves more than just comparing prices; it requires a deep dive into the supplier's quality systems and independent analytical verification of their product.

Phase 1: Identification and Initial Vetting of Potential Suppliers

The first step is to compile a list of potential suppliers. A search using the chemical name and CAS Number (1207459-15-1) will yield numerous options.[8] These suppliers generally fall into two categories: large, well-known chemical distributors and specialized manufacturers.

Table 1: Exemplary List of Potential Suppliers

Supplier	Notes	Website
LGC Standards	Often provides high-quality reference standards suitable for analytical testing.	[9]
CarboMer, Inc.	Specifies offering pharmaceutical and cosmetic grade components.	[10]
Santa Cruz Biotechnology	A well-known supplier of biochemicals for research purposes.	[8]
Carl Roth	European-based supplier with distributors in various regions.[11][12]	[Link][12]
SRD Pharma	Notes the compound as an intermediate of Decitabine.	[1]

Once a list of potential suppliers is established, the initial vetting process begins. This phase focuses on documentation and the supplier's quality infrastructure.

Caption: Initial supplier documentation and vetting workflow.

Phase 2: Protocol for Analytical Qualification

After a supplier passes the initial documentation review, a sample from a representative batch must be requested for in-house analytical validation. This step is non-negotiable and forms the core of the qualification process. The goal is to independently verify the claims made on the supplier's Certificate of Analysis (CoA) and to test for any unlisted impurities.[5]

Protocol 1: Structural Identity Verification by NMR Spectroscopy

Causality: Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for confirming the chemical structure of an organic molecule. It provides detailed information about the carbon-hydrogen framework, ensuring that the correct isomer has been supplied and that the key functional groups (acetyl, chlorobenzoyl) are present in their expected chemical environments.

Methodology:

• Sample Preparation: Dissolve 5-10 mg of the sample in 0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃).

• Acquisition: Acquire ¹H (Proton) and ¹³C (Carbon) NMR spectra on a 400 MHz or higher spectrometer.

• Analysis:

  • ¹H NMR: Confirm the presence of characteristic peaks for the anomeric proton, the deoxy-ribose ring protons, and the aromatic protons of the chlorobenzoyl groups. Integrate the peaks to ensure the proton ratios match the molecular structure.

  • ¹³C NMR: Confirm the number of unique carbon signals matches the structure, including the carbonyls from the acetyl and benzoyl groups.

• Acceptance Criteria: The acquired spectra must be consistent with the known, published spectra for 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose. No significant unassigned signals should be present.

Protocol 2: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

Causality: HPLC is a crucial technique for quantifying the purity of the compound and detecting non-volatile impurities.[3] For pharmaceutical intermediates, a purity level of >98% is often the minimum requirement. This method separates the main compound from any related substances or degradation products, providing a precise purity value (often expressed as area %).[2]

Methodology:

Table 2: Example HPLC Method Parameters

Parameter	Condition
Column	C18 reverse-phase, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Start at 60% B, ramp to 95% B over 15 min, hold for 5 min, return to 60% B.
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm
Injection Volume	10 µL

• Standard & Sample Prep: Prepare a standard and a sample solution at a concentration of approximately 1 mg/mL in Acetonitrile.

• Analysis: Inject the sample and analyze the resulting chromatogram.

• Acceptance Criteria: The purity, calculated by the area percent of the main peak, should be ≥ 98.0%. Any single impurity should not exceed 0.5%.

Protocol 3: Molecular Weight Confirmation by Mass Spectrometry (MS)

Causality: Mass spectrometry provides an exact mass of the molecule, confirming its elemental composition. This is a complementary identity test to NMR.

Methodology:

• Technique: Use Electrospray Ionization (ESI) coupled with a high-resolution mass analyzer (e.g., TOF or Orbitrap).

• Analysis: Look for the [M+H]⁺ or [M+Na]⁺ adducts.

• Acceptance Criteria: The measured mass should be within ± 5 ppm of the theoretical mass of C₂₁H₁₈Cl₂O₇ (Theoretical [M+H]⁺ = 453.0457).

Caption: Comprehensive workflow for analytical supplier qualification.

Application Note: Role in Decitabine Synthesis

1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose is a protected form of deoxyribose, designed for stability and selective reactivity. In nucleoside synthesis, it serves as the glycosyl donor. The chlorobenzoyl groups protect the 5' and 3' hydroxyls, while the acetyl group at the anomeric (1') position acts as a leaving group.

The key reaction is a Lewis acid-catalyzed glycosylation (a variation of the Silyl-Hilbert-Johnson reaction), where the protected sugar is coupled with a silylated nucleobase, such as silyl 5-azacytosine, to form the crucial C-N glycosidic bond.[2] The quality of the sugar intermediate directly impacts the efficiency and stereoselectivity of this coupling step.

Caption: Role of the intermediate in nucleoside synthesis.

Conclusion

Finding a reliable supplier for 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose requires a diligent, evidence-based approach that extends beyond a simple purchasing decision. By implementing a two-phase qualification process—combining a thorough documentation review with rigorous, independent analytical validation—research and development teams can mitigate risks associated with raw material quality. This ensures the procurement of consistent, high-purity material, which is a critical step in the successful and efficient development of life-saving therapeutics. Adherence to these principles of scientific integrity and self-validation establishes a trustworthy and resilient supply chain, which is foundational to pharmaceutical quality control.[4][6]

References

• Astech Ireland Ltd. 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-de, oxy-D-ribose, 2 g. Available from: [Link].

• ReAgent Chemicals. The Importance of Quality Control In Pharmaceutical Manufacturing. Available from: [Link].

• Carl ROTH. 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose, 2 g. Available from: [Link].

• Symeres. Managing critical reagents through drug development. Available from: [Link].

• Sygnature Discovery. Pharma Quality Control Strategies for Drug Development and Regulatory Compliance. Available from: [Link].

• LCGC International. Separation Science in Drug Development, Part IV: Quality Control. Available from: [Link].

• Google Patents. EP2341772B1 - Synthesis of decitabine.

• Chem-Impex International, Inc. 1-Chloro-3,5-Di-(4-Chlorobenzoyl)-2-Deoxy-D-Ribose. Available from: [Link].

• Technology Networks. Quality Control During Drug Development. Available from: [Link].

Sources

• 1. 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose [srdpharma.com]
• 2. EP2341772B1 - Synthesis of decitabine - Google Patents [patents.google.com]
• 3. reagent.co.uk [reagent.co.uk]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Pharma Quality Control in Drug Development and Compliance | AMSbiopharma [amsbiopharma.com]
• 6. technologynetworks.com [technologynetworks.com]
• 7. drugdiscoverytrends.com [drugdiscoverytrends.com]
• 8. scbt.com [scbt.com]
• 9. 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose [lgcstandards.com]
• 10. Monosaccharide | Sweetener | Flavor Agent | Powder [carbomer.com]
• 11. astechireland.ie [astechireland.ie]
• 12. 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose, 2 g, CAS No. 1207459-15-1 | Monosaccharids | Carbohydrates | Biochemicals - Product Expansion | Campaign | Carl ROTH - France [carlroth.com]

Technical Notes & Optimization

How to improve the yield of 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose synthesis.

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help you troubleshoot and optimize the synthesis of 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose (CAS: 1207459-15-1).

This compound is a critical precursor for generating Hoffer’s chlorosugar, a foundational glycosyl donor used in the stereoselective synthesis of 2'-deoxynucleosides, including vital therapeutics like Decitabine and various APOBEC3 inhibitors[1][2]. Because the furanose ring is highly sensitive to acidic and thermal degradation, achieving high yields requires strict kinetic control and precise reagent stoichiometry.

Below, you will find a mechanistic breakdown of the workflow, targeted troubleshooting FAQs, quantitative optimization data, and a self-validating experimental protocol.

Synthesis Workflow & Critical Yield-Loss Points

Fig 1: Three-step synthesis workflow highlighting critical control points for yield optimization.

Troubleshooting Guide & FAQs

Q1: During the initial methanolic HCl protection (Step 1), my yield of the furanoside intermediate is low, and NMR shows a high concentration of the pyranoside byproduct. How can I shift the equilibrium? A1: The formation of methyl 2-deoxy-D-ribofuranoside is kinetically controlled, whereas the 6-membered pyranoside is the thermodynamic product. To maximize the furanoside yield, the reaction must be run at strictly low temperatures (0–5 °C) and quenched early (typically within 30-45 minutes)[3]. Extended reaction times or elevated temperatures provide the activation energy required for the furanoside to equilibrate into the more stable—but undesired—pyranoside. Actionable Fix: Neutralize the HCl catalyst immediately with silver carbonate ( Ag2​CO3​ ) or pyridine before concentration. This locks the kinetic ratio and prevents thermodynamic drift during solvent evaporation.

Q2: The 4-chlorobenzoylation step (Step 2) suffers from incomplete conversion and leaves dark, tarry impurities in the flask. What is the root cause? A2: This is a classic symptom of moisture contamination. Water in the solvent or environment hydrolyzes 4-chlorobenzoyl chloride into 4-chlorobenzoic acid and HCl. The generated HCl prematurely cleaves the labile 1-O-methyl group of your intermediate, leading to ring-opening and subsequent polymerization (the dark tar). Actionable Fix: Ensure your pyridine is freshly distilled over calcium hydride ( CaH2​ ) and stored over 4Å molecular sieves. Add the 4-chlorobenzoyl chloride dropwise at 0 °C to control the exothermic reaction and prevent localized heating, which can also trigger degradation.

Q3: The final acetolysis step (conversion of 1-O-methyl to 1-O-acetyl) is destroying my intermediate. I am getting a complex mixture and very low yields. How do I optimize this? A3: Acetolysis utilizes a highly aggressive mixture of acetic anhydride, acetic acid, and catalytic sulfuric acid. Yield loss here is almost always due to the non-selective cleavage of the newly formed 3,5-ester linkages or complete degradation of the sugar ring caused by over-exposure to the strong acid[4]. Actionable Fix: You must use a strictly controlled ratio of Ac2​O:AcOH (typically 1:10 v/v) to moderate the reactivity of the acetylium ion. Maintain the internal temperature strictly between 0 °C and 5 °C. The reaction must be quenched immediately upon completion using ice-cold aqueous sodium acetate. Sodium acetate safely neutralizes the sulfuric acid without generating the basic conditions that would hydrolyze your 4-chlorobenzoyl esters.

Quantitative Yield Optimization Data

To help you audit your current process, compare your reaction parameters against the optimized baselines below. Deviations in the acetolysis step have the most severe impact on the final yield.

Parameter	Sub-optimal Condition	Optimized Condition	Yield Impact	Mechanistic Consequence
Temperature	> 15 °C	0–5 °C	-30% to -50%	Exothermic degradation and ring-opening of the furanose structure.
Acid Catalyst	> 5 mol% H2​SO4​	1-2 mol% H2​SO4​	-25%	Non-selective cleavage of the 3,5-bis(4-chlorobenzoyl) esters.
Quenching Agent	Water / NaHCO3​	Ice-cold NaOAc (aq)	-15%	NaHCO3​ causes foaming and localized basic hydrolysis of the 1-O-acetyl group.
Reaction Time	> 3 hours	1.5 - 2.0 hours	-40%	Anomerization and thermodynamic degradation of the product.

Step-by-Step Methodology: Optimized Acetolysis Protocol

This protocol describes the critical final step: the conversion of Methyl 3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribofuranoside to 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose. It is designed as a self-validating system; if the TLC checkpoints fail, the protocol dictates safe recovery rather than pushing the reaction to failure.

Reagents Required:

• Methyl 3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribofuranoside: 10.0 g (23.5 mmol)

• Glacial Acetic Acid ( AcOH ): 50 mL + 5.0 mL (for catalyst dilution)

• Acetic Anhydride ( Ac2​O ): 5.0 mL

• Concentrated Sulfuric Acid ( H2​SO4​ , 98%): 0.5 mL

• Sodium Acetate ( NaOAc ): 10.0 g (dissolved in 100 mL ice water)

Procedure:

• Preparation: In a flame-dried, 250 mL round-bottom flask under an argon atmosphere, dissolve 10.0 g of the starting material in 50 mL of glacial acetic acid.

• Thermal Control: Submerge the flask in an ice-water bath. Insert an internal temperature probe and allow the solution to cool strictly to 0–5 °C.

• Activation: Add 5.0 mL of acetic anhydride in one portion. Stir for 5 minutes to ensure a homogeneous mixture.

• Catalyst Addition (Critical Step): In a separate vial, carefully dissolve 0.5 mL of concentrated H2​SO4​ into 5.0 mL of glacial acetic acid. Add this acidic solution dropwise to the main reaction flask over 10 minutes. Self-Validation: Monitor the internal probe; if the temperature exceeds 5 °C, pause the addition until it cools.

• Monitoring: Stir the reaction at 0–5 °C. Monitor progression via TLC (Hexanes:Ethyl Acetate 3:1) every 15 minutes.

  • Validation Checkpoint: The starting material ( Rf​ ~0.6) should steadily convert to the product ( Rf​ ~0.5).

  • Failsafe: If the Rf​ ~0.6 spot persists after 2 hours, do NOT add more acid. Proceed to quenching to recover the remaining material and prevent total ring degradation.

• Quenching: Upon complete consumption of the starting material (typically 90-120 minutes), immediately pour the reaction mixture into a vigorously stirred solution of 10 g Sodium Acetate in 100 mL of ice water. Note: This specific quench neutralizes the H2​SO4​ catalyst without generating basic conditions that would cleave the esters.

• Extraction: Extract the aqueous mixture with Dichloromethane (3 x 50 mL). Wash the combined organic layers with cold saturated NaHCO3​ (2 x 50 mL) until gas evolution ceases, followed by brine (50 mL).

• Isolation: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure (bath temp < 30 °C) to yield the crude 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose. Crystallize from cold ethanol to achieve >98% purity.

References

• Historical Context and Evolution as a Key Synthetic Intermediate Source: Benchchem URL
• CN102659856A - Preparation technology of 1-O-acetyl-2,3,5-tri-O-benzoyl-beta-D-ribofuranose Source: Google Patents URL
• Source: PubMed (NIH)
• Source: Nucleic Acids Research (Oxford Academic)

Sources

• 1. Hoffer's chlorosugar | 4330-21-6 | Benchchem [benchchem.com]
• 2. academic.oup.com [academic.oup.com]
• 3. CN102659856A - Preparation technology of 1-O-acetyl-2,3,5-tri-O-benzoyl-beta-D-ribofuranose - Google Patents [patents.google.com]
• 4. Synthesis of 1,2,3-tri-O-acetyl-5-deoxy-D-ribofuranose from D-ribose - PubMed [pubmed.ncbi.nlm.nih.gov]

Identifying and minimizing side reactions in the synthesis of Decitabine.

A Guide to Identifying and Minimizing Side Reactions

Welcome to the technical support guide for the synthesis of Decitabine (5-aza-2'-deoxycytidine). As a potent DNA methyltransferase inhibitor, Decitabine is a critical therapeutic agent for myelodysplastic syndromes (MDS) and acute myeloid leukemia (AML).[1][2] However, its synthesis presents significant challenges, primarily due to the chemical lability of the 5-azacytosine ring and the stereochemical complexity of the glycosidic bond formation.[3][4]

This guide is designed for researchers, chemists, and drug development professionals. It provides in-depth, field-proven insights into the common side reactions encountered during Decitabine synthesis and offers practical, evidence-based strategies for their minimization. We will move beyond simple protocols to explain the causal mechanisms, enabling you to troubleshoot effectively and optimize your synthetic route.

Part 1: Troubleshooting Guide

This section addresses specific issues encountered during the synthesis of Decitabine in a direct question-and-answer format.

Q1: My final product contains a significant amount of the α-anomer. What causes this and how can I improve the β-selectivity?

Root Cause Analysis:

The formation of the undesired α-anomer during the glycosylation step is one of the most common and critical challenges in Decitabine synthesis. The desired β-anomer is the biologically active form, while the α-anomer is an impurity that must be controlled.[5][6] The core of the issue lies in the stereochemistry of the N-glycosidic bond formation.

During the coupling of the protected 2-deoxyribose sugar with the silylated 5-azacytosine base, a carbocation intermediate or an SN2-like transition state is formed at the anomeric carbon (C1') of the sugar. The nucleophilic attack from the N1 of the 5-azacytosine ring can occur from either the top (β-face) or bottom (α-face).

Several factors influence the final α/β ratio:

• Thermodynamic vs. Kinetic Control: The α-anomer is often the thermodynamically more stable product, meaning that if the reaction is allowed to reach equilibrium, the proportion of the α-anomer can increase.[7] The desired β-anomer is typically the kinetically favored product, especially when using protecting groups on the sugar that can exert a neighboring group effect, though this is absent in 2-deoxyribose derivatives.

• Epimerization: The anomeric center (C1') can epimerize under the acidic conditions of the Lewis acid catalyst (e.g., Trimethylsilyl trifluoromethanesulfonate, TMSOTf) used in the coupling reaction. This epimerization process tends to enrich the more stable α-anomer over time.[8]

• Reaction Conditions: Temperature, solvent, and reaction time significantly impact the selectivity. Warmer temperatures and longer reaction times often lead to increased amounts of the thermodynamic α-product.[8][9]

Mitigation Strategies & Protocols:

The key to maximizing the β-anomer yield is to operate under kinetic control and prevent post-coupling epimerization.

dot

Caption: Kinetic vs. Thermodynamic control in anomer formation.

Experimental Protocol: Stereoselective Glycosylation (Vorbrüggen Reaction)

This protocol is designed to favor the formation of the β-anomer by using low temperatures and a rapid, cold quench to prevent epimerization.[8][9]

• Preparation: Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., Argon or Nitrogen). All solvents must be anhydrous.

• Silylation of Base: In a reaction flask, suspend 5-azacytosine in anhydrous acetonitrile. Add hexamethyldisilazane (HMDS) and a catalytic amount of ammonium sulfate. Reflux the mixture until the solution becomes clear, indicating the formation of the persilylated 5-azacytosine. Remove the solvent under reduced pressure.

• Coupling Reaction: Dissolve the protected sugar (e.g., 1-chloro-3,5-di-O-p-toluoyl-2-deoxy-D-ribofuranose) and the silylated 5-azacytosine in anhydrous dichloromethane (DCM).

• Critical Step - Low Temperature: Cool the reaction mixture to between -20°C and 0°C. This is the most critical parameter for ensuring kinetic control.[9]

• Catalyst Addition: Slowly add Trimethylsilyl trifluoromethanesulfonate (TMSOTf) dropwise to the cold reaction mixture. Monitor the reaction progress closely by TLC or HPLC (typically complete within 1-2 hours).

• Critical Step - Quenching: As soon as the reaction is complete, immediately quench it while still cold by adding a pre-chilled solution of an organic base, such as pyridine or triethylamine, in DCM.[8][9] This neutralizes the Lewis acid catalyst and instantly stops the epimerization process.

• Work-up: Dilute the quenched reaction mixture with DCM. Wash sequentially with a cold saturated aqueous sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude protected Decitabine.

Parameter	Condition for High β-Selectivity	Rationale
Temperature	Low (-20°C to 0°C)	Favors the kinetically formed β-anomer and slows epimerization.[9]
Reaction Time	Minimized (Monitor closely)	Prevents the reaction from reaching thermodynamic equilibrium, which favors the α-anomer.
Catalyst	TMSOTf, SnCl4	Effective Lewis acids for the Vorbrüggen glycosylation.[10][11]
Quenching	Immediate, cold, with organic base	Neutralizes the acid catalyst to prevent epimerization of the desired β-product to the α-anomer during work-up.[8]

Q2: I'm observing significant product degradation during workup and purification. What is the cause and how can it be prevented?

Root Cause Analysis:

Decitabine is notoriously unstable in aqueous solutions, particularly at non-neutral pH and elevated temperatures.[4][12] The primary degradation pathway is the hydrolytic opening of the s-triazine ring. This process involves an equilibrium with a ring-opened formylated intermediate, which can then irreversibly deformylate to form a guanylurea derivative.[3][4] This degradation leads to a significant loss of the active pharmaceutical ingredient and the formation of multiple impurities.[1][13]

dot

Caption: Hydrolytic degradation pathway of Decitabine.

Mitigation Strategies & Protocols:

The core principle is to minimize the exposure of Decitabine to water, heat, and non-neutral pH throughout the process.

1. Non-Aqueous Work-up: After the glycosylation and quenching steps, avoid aqueous washes if possible, especially if deprotection has already occurred. If an aqueous wash is necessary to remove salts, use a cold, pH-neutral brine solution and minimize contact time. A fully non-aqueous workup is preferable.[14]

2. Optimized Deprotection: The deprotection of the sugar hydroxyl groups (e.g., removing toluoyl or acetyl groups) is typically done under basic conditions, such as with sodium methoxide in methanol or ammonia in methanol.

• Protocol: Deprotection with Ammonia in Methanol

  • Dissolve the crude protected Decitabine in anhydrous methanol in a sealed pressure vessel.

  • Cool the solution to 0°C.

  • Bubble anhydrous ammonia gas through the solution or add a saturated solution of ammonia in methanol.

  • Seal the vessel and stir at room temperature until the reaction is complete (monitor by TLC/HPLC).

  • Remove the solvent under reduced pressure. The use of ammonia avoids aqueous workup associated with sodium methoxide neutralization.

3. Purification by Crystallization: Purification of the final product should be performed via crystallization from suitable organic solvents to avoid degradation associated with aqueous-phase chromatography.

• Protocol: Purification by Recrystallization

  • Dissolve the crude Decitabine in a minimum amount of a suitable solvent at a slightly elevated temperature (e.g., 35-40°C). A good solvent is one in which Decitabine is soluble when hot but sparingly soluble when cold. Dimethylacetamide (DMAc) or Dimethyl sulfoxide (DMSO) are effective.[7]

  • Filter the warm solution to remove any insoluble impurities.

  • Add a pre-warmed anti-solvent (e.g., ethanol, methanol, or ethyl acetate) dropwise to the hot filtrate until turbidity is observed.[7]

  • Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to maximize crystal formation.

  • Collect the purified Decitabine crystals by filtration, wash with a small amount of cold anti-solvent, and dry under vacuum. This method is highly effective at separating the β-anomer from the more soluble α-anomer.[7][15]

Q3: My HPLC analysis shows several unknown impurities besides the α-anomer. How can I identify and minimize them?

Root Cause Analysis:

Beyond anomerization and hydrolysis, other impurities can arise from starting materials, reagents, or incomplete reactions.[1][16] Identifying the source is key to elimination.

Impurity	Potential Source(s)	Identification Method	Minimization Strategy
O-Acetyl/O-Toluoyl Decitabine	Incomplete deprotection of the sugar hydroxyl groups.	HPLC, LC-MS	Ensure deprotection reaction goes to completion (extend reaction time, increase reagent). Optimize purification to separate from the final product.
5-Azacytosine (Base)	Incomplete glycosylation reaction; degradation (cleavage of the glycosidic bond).[3]	HPLC (compare with standard)	Drive glycosylation to completion. Use mild workup and purification conditions to prevent bond cleavage.
Decitabine Ring-Opening Impurity	Hydrolytic degradation of the triazine ring.[13]	LC-MS (Expected Mass: 246.22 g/mol )[13]	Strictly control water, pH, and temperature during workup and storage.[4][12]
Reagent-Related Impurities	e.g., Methyl p-toluate or p-toluic acid from toluoyl protecting groups.[17]	HPLC, GC-MS	Use high-purity reagents. Purify intermediate protected Decitabine before the deprotection step.

Workflow for Impurity Identification and Control

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Caption: Workflow for impurity identification and process optimization.

Part 2: Frequently Asked Questions (FAQs)

FAQ 1: What are the most critical process parameters to control during the glycosylation step for Decitabine synthesis? The five most critical parameters are:

• Temperature: Must be kept low (e.g., 0°C or below) to ensure kinetic control and favor the β-anomer.[9]

• Anhydrous Conditions: All reagents, solvents, and glassware must be free of water to prevent premature quenching of the Lewis acid catalyst and hydrolysis of silylated intermediates.

• Stoichiometry of Catalyst: The amount of Lewis acid (e.g., TMSOTf) should be carefully controlled. An excess can lead to more aggressive conditions promoting epimerization and degradation.

• Reaction Time: The reaction should be stopped as soon as the starting material is consumed to minimize the time for the product to epimerize.

• Quenching: The reaction must be quenched rapidly with a cold base to neutralize the catalyst and lock in the desired β/α ratio before warming or workup.[8]

FAQ 2: What is the best strategy for purifying crude Decitabine to achieve high purity (>99.5%) and the correct β-anomer ratio? Fractional crystallization is the most effective and scalable method. The β-anomer is typically less soluble than the α-anomer in common solvent/anti-solvent systems. A well-optimized crystallization from a system like Dimethylacetamide/Ethanol or DMSO/Methanol can effectively increase the β:α ratio from ~95:5 in the crude material to >99.9:0.1 in the final product while removing other process-related impurities.[7] Multiple recrystallizations may be necessary to achieve the highest purity.

FAQ 3: How does the choice of protecting groups for the 5-azacytosine base and the deoxyribose sugar impact the synthesis? Protecting groups are essential to prevent undesired side reactions.[18]

• 5-Azacytosine Base: The two reactive N-H protons are typically protected as silyl ethers by reacting the base with a silylating agent like HMDS. This increases the nucleophilicity of the N1 atom for the glycosylation reaction and improves solubility in organic solvents.[10]

• Deoxyribose Sugar: The hydroxyl groups at the 3' and 5' positions must be protected to prevent them from reacting with the Lewis acid or acting as nucleophiles. Acyl groups like p-toluoyl or acetyl are commonly used. They are stable to the glycosylation conditions but can be removed cleanly during the final deprotection step.[8] The choice of protecting group can also influence the reactivity and stability of the sugar intermediate.

FAQ 4: Which analytical techniques are essential for monitoring the reaction and characterizing the final product and its impurities? A combination of chromatographic and spectroscopic techniques is required:

• High-Performance Liquid Chromatography (HPLC): This is the workhorse technique. A validated reverse-phase HPLC method is used to determine the purity of the final product, quantify impurities, and, critically, to determine the ratio of the β- and α-anomers.[17][19][20]

• Mass Spectrometry (MS): Often coupled with LC (LC-MS), it is indispensable for identifying unknown impurities by providing accurate mass data.[1][3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are used to confirm the chemical structure and stereochemistry of the final product and isolated intermediates. The coupling constants of the anomeric proton in the 1H NMR spectrum can definitively distinguish between the α and β anomers.[1][3]

Typical HPLC Method Parameters for Decitabine Impurity Profiling [17][19]

Parameter	Value
Column	Inertsil ODS-3V, 250 x 4.6 mm, 5 µm
Mobile Phase A	Ammonium acetate buffer
Mobile Phase B	Acetonitrile/Water (90:10 v/v)
Elution	Gradient
Flow Rate	1.0 - 1.2 mL/min
Detector	UV at 254 nm
Column Temp	40 - 50 °C

References

• Control of α/β Anomer Formation by a 2',5' Bridge: Toward Nucleoside Derivatives Locked in the South Conformation. The Journal of Organic Chemistry. Available at: [Link]

• Suresh Reddy, Y., Shanmukha Kumar, J.V., & Useni Reddy, M. (2019). Development and Validation of HPLC Method for determination of Decitabine impurity profile in Decitabine for Injection 50mg/vial. Research Journal of Pharmacy and Technology. Available at: [Link]

• Lavinder, J. J., et al. (2012). The Chemical Decomposition of 5-aza-2′-deoxycytidine (Decitabine): Kinetic Analyses and Identification of Products by NMR, HPLC, and Mass Spectrometry. Journal of Pharmaceutical Sciences. Available at: [Link]

• Control of α/β Anomer Formation by a 2′,5′ Bridge: Toward Nucleoside Derivatives Locked in the South Conformation. ACS Publications. Available at: [Link]

• Decitabine EP Impurities & USP Related Compounds. SynThink. Available at: [Link]

• Suresh Reddy, Y., et al. (2019). Development and Validation of HPLC Method for determination of Decitabine impurity profile in Decitabine for Injection 50mg/vial. Research Journal of Pharmacy and Technology. Available at: [Link]

• Glory Hepsiba, V., et al. (2011). Stability indicating RP-HPLC Method Devlopment and Validation of Decitabine Drug in Formulation. International Journal of PharmTech Research. Available at: [Link]

• Suresh Reddy, Y., et al. (2022). Development and Validation of HPLC Method for determination of Decitabine impurity profile in Decitabine for Injection 50mg/vial. ResearchGate. Available at: [Link]

• Xu, Y., et al. (2015). HPLC method development, validation, and impurity characterization of a potent antitumor nucleoside, T-dCyd (NSC 764276). Journal of Chromatographic Science. Available at: [Link]

• Decitabine-impurities. Pharmaffiliates. Available at: [Link]

• Building Blocks for 2-Deoxy-L-Nucleosides. University of Zurich. Available at: [Link]

• Decitabine: Side Effects, Uses, Dosage, Interactions, Warnings. RxList. Available at: [Link]

• Self-anomerization of β-nucleosides to α-nucleosides. ResearchGate. Available at: [Link]

• Method for the purification of decitabine. Google Patents.

• Balakishore, G., et al. (2021). Formulation and Evaluation of Aqueous Decitabine Formulations. International Journal of Pharmacy & Pharmaceutical Research. Available at: [Link]

• Synthesis of nucleosides. Wikipedia. Available at: [Link]

• Nonaqueous Formulation and Evaluation of Decitabine. ProQuest. Available at: [Link]

• van Groeningen, C. J., et al. (2005). Decitabine: a historical review of the development of an epigenetic drug. Annals of Hematology. Available at: [Link]

• Preparation of decitabine. Google Patents.

• Decitabine Impurities. Tlcpharma Labs. Available at: [Link]

• Synthesis of decitabine. Google Patents.

• The Development and Manufacture of Azacitidine, Decitabine, and Cladribine: Stereoselective Ribonucleoside Drug Synthesis Using the Vorbrüggen Glycosylation. ResearchGate. Available at: [Link]

• Synthesis of decitabine. Google Patents.

• Kilo-Scale Synthesis of the Dinucleotide DNA Methyltransferase Inhibitor Guadecitabine. ACS Publications. Available at: [Link]

• Preparation, separation and purification method of Decitabine. Google Patents.

• Issa, J. P. (2005). Evolution of Decitabine Development: Accomplishments, Ongoing Investigations, and Future Strategies. Clinical Cancer Research. Available at: [Link]

• Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. LinkedIn. Available at: [Link]

• Protective Groups. Organic Chemistry Portal. Available at: [Link]

• Intramolecular glycosylation. Beilstein Journals. Available at: [Link]

• THE SYNTHESIS METHOD OF DECITABINE. WIPO Patentscope. Available at: [Link]

• Protecting Group Strategies in Natural Product Biosynthesis. PubMed. Available at: [Link]

• Decitabine bioproduction using a biocatalyst with improved stability by adding nanocomposites. PMC. Available at: [Link]

• Protecting Groups in Peptide Synthesis: A Detailed Guide. LinkedIn. Available at: [Link]

• Mechanism of action of decitabine in treating acute lymphoblastic leukemia. ResearchGate. Available at: [Link]

Sources

• 1. Decitabine Impurities Manufacturer & Supplier- Daicel Pharma Standards [daicelpharmastandards.com]
• 2. Evolution of Decitabine Development: Accomplishments, Ongoing Investigations, and Future Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Chemical Decomposition of 5-aza-2′-deoxycytidine (Decitabine): Kinetic Analyses and Identification of Products by NMR, HPLC, and Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 5. Decitabine: a historical review of the development of an epigenetic drug - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tlcpharma.com [tlcpharma.com]
• 7. WO2014053897A1 - Method for the purification of decitabine - Google Patents [patents.google.com]
• 8. US8586729B2 - Synthesis of decitabine - Google Patents [patents.google.com]
• 9. WO2011040984A1 - Synthesis of decitabine - Google Patents [patents.google.com]
• 10. Synthesis of nucleosides - Wikipedia [en.wikipedia.org]
• 11. CN101899079A - Preparation, separation and purification method of Decitabine - Google Patents [patents.google.com]
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• 20. sphinxsai.com [sphinxsai.com]

Effective purification techniques for the crude product of 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose.

Welcome to the Nucleoside Intermediates Technical Support Portal . This guide is engineered for synthetic chemists and drug development professionals scaling up the synthesis of 2'-deoxynucleoside precursors, specifically focusing on the purification of 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose (CAS: 1207459-15-1).

This compound is a critical, highly crystalline precursor to the p-chlorobenzoyl analog of Hoffer’s chlorosugar, widely utilized in the stereoselective synthesis of APIs like Decitabine and other pyrimidine/purine nucleosides[1].

I. Purification Strategy & Workflow

The introduction of p-chlorobenzoyl protecting groups at the 3- and 5-hydroxyl positions is a deliberate strategic choice: the para-chloro substitution significantly enhances the crystallinity of the intermediate compared to standard acetyl or unsubstituted benzoyl groups[2]. Therefore, crystallization is always the primary target for purification , with chromatography reserved only for highly degraded crude mixtures.

Fig 1: Decision matrix for the purification of 1-O-acetyl-2-deoxyribose derivatives.

II. Troubleshooting & FAQs

Q1: Following the acetolysis step, my crude product crashes out as a stubborn, sticky syrup and refuses to crystallize. How do I induce crystallization? A: The "sticky syrup" phenomenon is almost always caused by residual acetic acid or a high ratio of mixed anomers depressing the melting point. The 1-O-acetyl group is labile; trace acid prevents the formation of a stable crystal lattice.

• Actionable Fix: Ensure your post-reaction aqueous workup utilizes cold saturated NaHCO3​ until CO 2​ evolution completely ceases. If the syrup persists after solvent removal, dissolve it in a minimal amount of diethyl ether and perform a trituration by rapidly adding ice-cold hexanes while scratching the flask with a glass rod. The localized acoustic cavitation and supersaturation will force nucleation.

Q2: During silica gel chromatography, I observe two closely eluting spots (ΔRf ~ 0.05). Do I need to separate them to achieve a pure intermediate? A: No. These two spots represent the α and β anomers of the 1-O-acetyl sugar. Because the subsequent halogenation step (e.g., treatment with HCl or TMSCl to form the chlorosugar) proceeds via a planar oxocarbenium ion intermediate, the reaction is stereoconvergent[3]. Both anomers will funnel into the identical thermodynamically favored α -chlorosugar[1]. Pool the fractions containing both spots to maximize your yield.

Q3: I am losing 20-30% of my expected mass during the aqueous workup. Where is the product going? A: You are likely experiencing base-catalyzed hydrolysis of the 1-O-acetyl group, leading to the formation of the water-soluble lactol (hemiacetal). While neutralizing the acid catalyst is critical, prolonged exposure to strong bases (like Na2​CO3​ or NaOH ) or extended stirring times in biphasic mixtures will cleave the anomeric acetate. Limit the NaHCO3​ wash to less than 10 minutes and maintain the temperature below 15°C.

Fig 2: Mechanism of acid-catalyzed anomerization and moisture-induced degradation.

III. Quantitative Data: Purification Matrices

Selecting the right solvent system is critical for optimizing recovery and purity. Below is a validated comparison of purification matrices for this specific compound.

Purification Method	Solvent System	Typical Yield Recovery	Purity (HPLC)	Time Required	Notes
Recrystallization (Primary)	Ethyl Acetate / Hexanes (1:4)	75 - 85%	> 98%	12 - 16 hrs	Best for scale-up; requires >80% crude purity.
Recrystallization (Alternative)	Hot Isopropanol (IPA)	65 - 75%	> 99%	24 hrs	Yields highly defined needles; slower crystallization.
Trituration	Diethyl Ether / Hexanes	85 - 90%	90 - 95%	2 hrs	Fast method to solidify stubborn syrups.
Column Chromatography	Hexanes : EtOAc (Gradient 9:1 to 7:3)	90 - 95%	> 98%	4 - 6 hrs	Necessary if crude contains significant unreacted diol or side-products.

IV. Standard Operating Procedure: Optimized Recrystallization

This self-validating protocol is designed to maximize the recovery of the crystalline product while purging trace anomeric lactols and unreacted p-chlorobenzoic acid.

Materials Required:

• Crude 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose (syrup or amorphous solid)

• Ethyl Acetate (EtOAc) - ACS Grade

• Hexanes - ACS Grade

• Seed crystals (optional but highly recommended)

Step-by-Step Methodology:

• Dissolution: Transfer the crude product to a round-bottom flask. Add just enough Ethyl Acetate (approx. 2-3 mL per gram of crude) and warm gently in a 50°C water bath until the syrup completely dissolves into a clear, homogenous solution.

  • Self-Validation Check: The solution must be completely clear. If it is cloudy, residual salts from the workup are present. Perform a hot filtration through a celite pad before proceeding.

• Anti-Solvent Addition: Remove the flask from the heat. While stirring at 200 rpm, add Hexanes dropwise. Continue addition until the solution reaches the "cloud point" (a faint, persistent turbidity that does not disappear upon stirring). This typically occurs at an EtOAc:Hexane ratio of 1:3 to 1:4.

• Nucleation: Stop stirring. If seed crystals are available, add 1-2 mg to the turbid solution.

• Controlled Cooling: Allow the flask to stand undisturbed at ambient temperature (20-25°C) for 4 hours. Do not crash-cool. Slow cooling allows the p-chlorobenzoyl groups to stack efficiently, excluding impurities from the lattice.

  • Self-Validation Check: Fine, white, needle-like crystals should begin forming on the walls of the flask within 30-60 minutes.

• Maturation: Once ambient crystallization is complete, transfer the flask to a 4°C refrigerator for an additional 8-12 hours to maximize yield recovery.

• Isolation: Filter the crystals rapidly using a Büchner funnel under vacuum. Wash the filter cake with two volumes of ice-cold Hexanes (pre-chilled to -20°C).

• Drying: Dry the white crystalline powder under high vacuum (< 1 mbar) at room temperature for 4 hours to remove residual solvent trapped in the crystal lattice.

V. References

• Direct Synthesis of α- and β-2′-Deoxynucleosides with Stereodirecting Phosphine Oxide via Remote Participation. Journal of the American Chemical Society.[Link]

• C-Nucleosides: Synthetic Strategies and Biological Applications. Chemical Reviews.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 1,2-Di-O-isopropylidene-3-O-methyl-D-ribofuranose | Benchchem [benchchem.com]

Optimizing temperature and reaction time for coupling with 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose.

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and operational challenges encountered when coupling 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose with silylated nucleobases (e.g., in the synthesis of APIs like decitabine or cladribine).

Unlike standard ribonucleosides, 2-deoxyribose derivatives are notoriously difficult to couple stereoselectively. This guide provides the fundamental causality behind these challenges and field-proven, self-validating protocols to optimize your temperature and reaction times.

Part 1: Mechanistic Insights — The "Why" Behind the Workflow

In standard RNA-type nucleoside synthesis, a bulky ester or amide group at the C2 position of the sugar provides anchimeric assistance . This neighboring group participation blocks the α -face of the oxocarbenium ion intermediate, forcing the incoming nucleobase to attack from the top, yielding the desired β -anomer.

1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose lacks this C2 directing group. Consequently, stereocontrol is entirely dependent on the delicate balance between kinetic and thermodynamic control 1.

• Kinetic Control (Low Temperature): The β -anomer forms faster.

• Thermodynamic Control (High Temperature/Time): The α -anomer is thermodynamically more stable due to the anomeric effect. If the reaction is left too long or allowed to warm, the initially formed β -anomer undergoes a reversible cleavage (the "retro-Vorbrüggen" reaction) back into the oxocarbenium ion, eventually settling into the undesired α -configuration 1.

Part 2: Troubleshooting FAQs

Q1: Why is my coupling reaction yielding predominantly the α -anomer instead of the β -anomer? A: This is the classic hallmark of thermodynamic equilibration. If your reaction temperature exceeds 0°C or your reaction time extends beyond the kinetic window, the retro-Vorbrüggen reaction takes over. To fix this, you must lower the temperature and strictly limit the reaction time to prevent the β -product from reverting to the α -anomer 1.

Q2: What is the optimal temperature and time profile for this specific coupling? A: To maximize β -selectivity, the reaction must be run under strictly kinetic conditions. We recommend initiating the coupling at -40°C and allowing it to warm no higher than 0°C over a period of 2 to 4 hours 2. Extending the time beyond complete consumption of the sugar donor will rapidly degrade your diastereomeric ratio (dr).

Q3: My IPC (In-Process Control) shows a good β:α ratio, but my isolated yield after aqueous workup is mostly α . What happened? A: Anomerization occurred during the workup. If you perform an aqueous workup while the Lewis acid (TMSOTf) is still active, the localized heat of dilution and the biphasic environment will trigger rapid equilibration. You must quench the reaction in-situ with an organic base (like triethylamine) at 0°C before adding any aqueous solutions 2.

Part 3: Quantitative Data Summary

The following table summarizes the causal relationship between temperature, time, and the resulting stereochemical outcome. Notice how the base quench is critical for preserving the kinetic ratio.

Temperature Profile	Reaction Time	Catalyst	Quench Method	Resulting β:α Ratio	Isolated Yield
20°C to 25°C	24 hours	TMSOTf	Aqueous Workup	1 : 3.5	< 30%
0°C constant	5 hours	TMSOTf	Aqueous Workup	3 : 1	45%
-40°C to 0°C	3 hours	TMSOTf	In-situ Amine (0°C)	> 4 : 1	> 60%

Part 4: Standard Operating Protocol (Self-Validating Workflow)

This protocol utilizes a self-validating feedback loop: an early aliquot is quenched to establish the baseline kinetic ratio, ensuring the bulk reaction is stopped at the precise moment of optimal β -enrichment.

Reagents:

• 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose (1.0 eq)

• Silylated Nucleobase (e.g., silylated 5-azacytosine) (1.2 eq)

• TMSOTf (1.1 eq)

• Anhydrous Dichloromethane (DCM)

• Triethylamine (TEA) (1.5 eq)

Step-by-Step Methodology:

• Preparation: Dissolve the silylated nucleobase and 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose in anhydrous DCM under an inert argon atmosphere.

• Kinetic Cooling: Cool the reaction vessel to -40°C using a dry ice/acetonitrile bath. Causality: Deep cooling prevents the immediate thermodynamic equilibration that occurs upon catalyst addition.

• Catalyst Addition: Add TMSOTf dropwise over 15 minutes. Maintain the internal temperature below -35°C during addition.

• Controlled Warming: Remove the cooling bath and allow the reaction to slowly warm to 0°C over 2 hours.

• Self-Validation (IPC): At the 2-hour mark, extract a 50 µL aliquot and immediately inject it into a vial containing 500 µL of cold DCM/TEA (9:1). Analyze via HPLC. This locks the stereocenters for accurate kinetic measurement.

• In-Situ Quench (Critical Step): Once the IPC confirms the disappearance of the sugar donor and an optimal β:α ratio, immediately add TEA (1.5 eq) directly to the bulk reaction mixture at 0°C 2. Stir for 15 minutes.

• Workup: Only after the base quench is complete, dilute with standard aqueous NaHCO3​ and extract with DCM. The stereochemistry is now locked, and the organic phase can be safely processed at room temperature.

Part 5: Reaction Pathway Visualization

The following diagram illustrates the kinetic vs. thermodynamic pathways. Note the critical intervention point (Base Quench) required to prevent the dashed retro-Vorbrüggen pathway.

Kinetic vs. thermodynamic pathways in the Vorbrüggen glycosylation of 2-deoxyribose derivatives.

References

• A Stereoselective Process for the Manufacture of a 2′-Deoxy-β-d-Ribonucleoside Using the Vorbrüggen Glycosylation Source: ACS Organic Process Research & Development URL:1

• Synthesis of decitabine (US Patent 8586729B2) Source: Google Patents / Pharmion LLC URL:2

• Transglycosylation in the Modification and Isotope Labeling of Pyrimidine Nucleosides Source: Organic Letters (ACS Publications) URL:3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. US8586729B2 - Synthesis of decitabine - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]

Addressing challenges in the stereoselective synthesis of β-nucleosides.

Welcome to the technical support center for the stereoselective synthesis of β-nucleosides. As a Senior Application Scientist, I have designed this guide to provide in-depth troubleshooting advice and practical solutions to common challenges encountered in the laboratory. This resource is intended for researchers, scientists, and drug development professionals actively engaged in nucleoside chemistry.

The synthesis of nucleoside analogues, which are crucial components of many antiviral and anticancer therapies, is a complex field.[1] The primary challenge lies in controlling the stereochemistry at the anomeric carbon (C1') of the sugar moiety to selectively obtain the biologically active β-anomer.[2][3][4] This guide is structured to address these challenges in a practical, question-and-answer format, explaining the "why" behind experimental choices to empower you to optimize your synthetic strategies.

Part 1: Core Challenges in β-Nucleoside Synthesis

The convergent synthesis of nucleosides, typically through the N-glycosylation of a nucleobase with a sugar donor, is fraught with challenges related to regio- and diastereoselectivity.[5] These issues stem from the low nucleophilicity of the nucleobases and the dense functionality of the sugar component.[5] The desired reaction, forming a β-glycosidic bond, often competes with the formation of the undesired α-anomer and other side reactions, leading to complex product mixtures that are difficult to separate.[5][6]

For ribonucleosides, the presence of a participating group at the C2' position (like an acyl group) can effectively shield the α-face of the intermediate oxocarbenium ion, leading to high β-selectivity.[4][7] However, the synthesis of 2'-deoxynucleosides is significantly more challenging due to the absence of this C2' participating group, often resulting in poor anomeric selectivity.[4][7][8]

Furthermore, the glycosylation of purine bases introduces the challenge of regioselectivity, as they possess multiple nucleophilic nitrogen atoms (typically N9 and N7), which can lead to the formation of regioisomeric products.[8][9]

Part 2: Troubleshooting Guide for Chemical Synthesis

This section provides solutions to specific problems you may encounter during the chemical synthesis of β-nucleosides, with a focus on the widely used Vorbrüggen (Silyl-Hilbert-Johnson) reaction.[7]

Section 2.1: Poor β:α Anomeric Selectivity

Question 1: My Vorbrüggen reaction of a 2'-deoxynucleoside is yielding a nearly 1:1 mixture of α and β anomers. What factors should I investigate?

A 1:1 anomeric mixture is a common outcome in 2'-deoxyribonucleoside synthesis due to the lack of a C2' neighboring group to direct the incoming nucleobase to the β-face.[8] The reaction proceeds through a flexible oxocarbenium ion intermediate, which can be attacked from either the α or β face. To improve β-selectivity, consider the following:

• Lewis Acid Choice: The nature and amount of the Lewis acid are critical. Stronger Lewis acids like SnCl₄ can have different effects compared to milder ones like TMSOTf.[7]

• Solvent: The polarity and coordinating ability of the solvent can influence the stability and reactivity of the oxocarbenium ion intermediate and the transition state energies for α and β attack.

• Temperature: Lower temperatures generally favor the thermodynamically more stable product, which is often the β-anomer. However, kinetic control can sometimes favor the α-anomer.

• Anomerization: Under certain conditions, particularly with reversible reactions, it's possible to equilibrate the anomeric mixture to favor the more stable anomer. This can sometimes be achieved by extended reaction times or by using specific solvent systems that allow for the selective precipitation of the desired anomer.[8][10]

Question 2: How does the choice of Lewis acid affect the stereochemical outcome?

The Lewis acid plays a central role in generating the key electrophilic sugar intermediate. Its choice can significantly impact the anomeric ratio.

• Strong Lewis Acids (e.g., SnCl₄): These tend to promote the reaction under thermodynamic control. In some cases, this can favor the formation of the more stable β-anomer. However, they can also lead to side reactions and may coordinate with the nucleobase, altering its reactivity.[7]

• Milder Lewis Acids (e.g., TMSOTf): Trimethylsilyl trifluoromethanesulfonate (TMSOTf) is widely used and often promotes reactions under kinetic control. While generally effective, the stereoselectivity can be highly substrate-dependent. It's crucial to use TMSOTf in substoichiometric amounts, as an excess can lead to side reactions.[8]

• Catalyst-Free Conditions: Interestingly, some silyl-Hilbert-Johnson reactions can proceed without a Lewis acid catalyst, potentially through the intermediacy of glycosyl chlorides.[11][12] This approach can offer a milder alternative and may alter the stereochemical outcome.

Question 3: Can solvent choice influence the anomeric ratio?

Yes, the solvent can have a profound effect on stereoselectivity.

• Non-polar Solvents (e.g., 1,2-dichloroethane, toluene): These are often preferred as they can favor Sₙ2-like character in the glycosylation step, which can lead to higher β-selectivity, especially when starting with an α-halosugar.

• Polar, Coordinating Solvents (e.g., Acetonitrile): Acetonitrile is a common solvent but can sometimes lead to lower selectivity. It can also participate in the reaction, leading to the formation of byproducts.[13] In some cases, it can promote the formation of a nitrilium-ion intermediate, which can influence the stereochemical outcome.

• Selective Precipitation: A clever strategy involves using a solvent system in which the desired β-anomer is less soluble than the α-anomer. As the β-anomer precipitates, the equilibrium shifts towards its formation, driving the overall reaction to a higher β:α ratio.[8][10]

Question 4: I'm synthesizing a ribonucleoside with a 2'-O-acyl group, but I'm still observing poor β-selectivity. What could be the issue?

This is unexpected, as the 2'-O-acyl group should provide strong neighboring group participation, leading to high β-selectivity. Here are some potential causes:

• Inefficient Formation of the Acyl-oxonium Ion: The neighboring group participation relies on the formation of a cyclic acyl-oxonium ion intermediate that blocks the α-face. If the reaction conditions do not favor the formation of this intermediate, direct attack on the oxocarbenium ion can occur, leading to an anomeric mixture.

• Instability of the Acyl-oxonium Ion: The stability of this intermediate can be influenced by the specific acyl group used and the reaction conditions.

• Reaction with the Protecting Group: The Lewis acid might be reacting with or removing the 2'-O-acyl group, leading to a 2'-OH intermediate that cannot provide neighboring group participation.

Section 2.2: Regioselectivity Issues with Purines

Question 1: I am getting a mixture of N9 and N7 isomers during the glycosylation of a purine. How can I favor the N9 isomer?

The N9 isomer is typically the thermodynamically more stable product and is the desired regioisomer for most biologically active nucleosides.[9] To favor its formation:

• Thermodynamic Control: Employing conditions that allow for equilibration will generally favor the N9 product. This often means higher temperatures and longer reaction times.[14]

• Silylation Conditions: The position of silylation on the purine base can influence the regiochemical outcome. Using silylating agents like N,O-bis(trimethylsilyl)acetamide (BSA) or N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) is common practice.[8]

• Lewis Acid and Solvent: The choice of Lewis acid and solvent can influence the N9/N7 ratio. Some systems are known to provide higher N9 selectivity.[15]

• Boronic Acid Catalysis: Recent studies have shown that boronic acid catalysts can promote highly regio- and stereoselective N-glycosylations of purines, favoring the N9 isomer.[15]

Question 2: Are there conditions that can selectively produce the N7 isomer?

While less common, the synthesis of N7-purine nucleosides is sometimes desired. Achieving N7 selectivity is challenging because it is the thermodynamically less stable isomer.[9]

• Kinetic Control: Using reaction conditions that operate under kinetic control, such as lower temperatures and shorter reaction times, may favor the formation of the N7 isomer.

• Specific Lewis Acids: Certain Lewis acids, such as tin and titanium tetrachloride, have been shown to favor the formation of the N7 regioisomer under specific conditions.[9]

• Multi-step Approaches: Unambiguous synthesis of N7-glycosyl purines can be achieved through multi-step methods, such as the cyclization of glycosylated imidazole precursors, though these routes are more laborious.[9]

Section 2.3: Common Side Reactions and Impurities

Question 1: I'm observing a higher molecular weight byproduct that I suspect is a bis(riboside). How can I prevent its formation?

The formation of a bis(riboside), where a second sugar moiety is attached to the already formed nucleoside, can occur if the product nucleoside is sufficiently nucleophilic to compete with the silylated base for the electrophilic sugar intermediate.[7] To minimize this:

• Control Stoichiometry: Use a slight excess of the silylated nucleobase relative to the sugar donor.

• Slow Addition: Add the sugar donor slowly to the reaction mixture containing the silylated base and Lewis acid. This keeps the concentration of the electrophilic sugar low, favoring reaction with the more abundant nucleobase.

• Lower Temperature: Running the reaction at a lower temperature can reduce the rate of the secondary glycosylation reaction.

Question 2: My reaction with acetonitrile as a solvent is giving unexpected byproducts. What is happening and how can I avoid it?

Acetonitrile, while a common solvent, can be nucleophilic under certain Vorbrüggen conditions, especially in the presence of an excess of a strong Lewis acid and a non-nucleophilic base like DBU.[13] This can lead to the formation of byproducts where acetonitrile has added to the sugar moiety.[13]

• Alternative Solvents: Consider using less nucleophilic solvents like 1,2-dichloroethane or toluene.

• Modify Reagents: If acetonitrile is necessary, avoid the use of bases like DBU, or carefully control the amount of Lewis acid used.

Part 3: FAQs on Biocatalytic and Chemoenzymatic Synthesis

Enzymatic methods offer a powerful, "greener" alternative to traditional chemical synthesis, often providing perfect regio- and stereoselectivity.[2][16][17]

Question 1: What are the main advantages and disadvantages of using enzymes for nucleoside synthesis?

Advantages	Disadvantages
High to perfect β-stereoselectivity[18]	Limited substrate scope[2][17]
High regioselectivity (e.g., N9 for purines)[17]	Poor substrate solubility can be an issue
Milder reaction conditions (aqueous, neutral pH)[17]	Unfavorable reaction equilibria can lead to low yields[6]
Fewer protection/deprotection steps	Enzyme availability and cost
More environmentally friendly[16]

Question 2: My enzyme-catalyzed reaction has low conversion. What are the likely causes and how can I improve the yield?

Low conversion in enzymatic reactions is often due to an unfavorable reaction equilibrium.[6][18]

• Shift the Equilibrium: You can shift the equilibrium towards the product by:

  • Using a large excess of one of the substrates.

  • Removing one of the byproducts as it is formed.

• Enzyme Inhibition: The product or a substrate analog may be inhibiting the enzyme. Try running the reaction at a lower substrate concentration.

• Enzyme Stability: The enzyme may not be stable under your reaction conditions (temperature, pH, solvent). Ensure you are operating within the enzyme's optimal range.[19]

• Phosphate Concentration: For nucleoside phosphorylases, the concentration of phosphate is critical as it is a substrate in the reverse reaction.[18]

Question 3: How can I address poor substrate solubility in an enzymatic reaction?

This is a common problem, especially with hydrophobic nucleobases.[6]

• Co-solvents: Use a small amount of a water-miscible organic solvent (e.g., DMSO, DMF) to improve solubility. However, be aware that high concentrations of organic solvents can denature the enzyme.

• pH Adjustment: The solubility of nucleobases is often pH-dependent. Adjusting the pH of the reaction buffer may improve solubility without compromising enzyme activity.

• Immobilization: Immobilizing the enzyme can sometimes improve its stability in the presence of co-solvents.[16]

Question 4: What are nucleoside phosphorylases (NPs) and N-deoxyribosyltransferases (NDTs), and how do they differ in mechanism and application?

NPs and NDTs are the two main classes of enzymes used for the biocatalytic synthesis of nucleosides.

• Nucleoside Phosphorylases (NPs): These enzymes catalyze a reversible phosphorolysis of the glycosidic bond. The reaction proceeds in two steps: first, the glycosidic bond of a donor nucleoside is cleaved by inorganic phosphate to generate a pentose-1-phosphate intermediate and the free nucleobase. Then, this intermediate reacts with an acceptor nucleobase to form the new nucleoside.[18] A major challenge with NPs is managing the reaction equilibrium.[18]

• N-deoxyribosyltransferases (NDTs): NDTs catalyze a direct "base-swap" reaction between a donor nucleoside and an acceptor nucleobase without the involvement of inorganic phosphate.[18] The mechanism involves the formation of a covalent enzyme-sugar intermediate. This avoids the equilibrium issues associated with NPs, making them very attractive for synthetic applications.[18]

Part 4: Visualizations and Diagrams

Key Mechanistic Pathway in Vorbrüggen Glycosylation

Caption: Mechanism of the Silyl-Hilbert-Johnson (Vorbrüggen) reaction.

Troubleshooting Poor β-Selectivity in 2'-Deoxyribonucleoside Synthesis

Caption: Decision tree for troubleshooting poor β-selectivity.

Comparison of NP and NDT Biocatalytic Mechanisms

Caption: Comparison of NP and NDT biocatalytic mechanisms.

Part 5: References

• Kaspar, F., et al. (2020). Route efficiency assessment and review of the synthesis of β-nucleosides via N-glycosylation of nucleobases. Green Chemistry. Available at: [Link][5][6][20]

• Wang, H.-J., et al. (2022). Chemical and chemoenzymatic stereoselective synthesis of β-nucleosides and their analogues. Organic Chemistry Frontiers. Available at: [Link][1][2][17][21]

• Wikipedia. (n.d.). Synthesis of nucleosides. Available at: [Link][7]

• Beutner, G. L., et al. (2013). A Stereoselective Process for the Manufacture of a 2′-Deoxy-β-d-Ribonucleoside Using the Vorbrüggen Glycosylation. Organic Process Research & Development. Available at: [Link][8][10]

• Cosgrove, S. C., & Miller, G. J. (2024). Nucleoside chemistry: a challenge best tackled together. Comptes Rendus. Chimie. Available at: [Link][1][17]

• Holly, A., et al. (2021). Study of the N7 Regioselective Glycosylation of 6-Chloropurine and 2,6-Dichloropurine with Tin and Titanium Tetrachloride. The Journal of Organic Chemistry. Available at: [Link][9]

• McIntosh, J. A., et al. (2020). Gram-scale enzymatic synthesis of 2′-deoxyribonucleoside analogues using nucleoside transglycosylase-2. Chemical Science. Available at: [Link][18]

• Gotor-Fernández, V., & Gotor, V. (2010). Enzyme-Catalyzed Synthesis of Unnatural or Modified Nucleosides. Current Organic Chemistry. Available at: [Link][16]

• Li, S., et al. (2017). Effective Synthesis of Nucleosides Utilizing O-Acetyl-Glycosyl Chlorides as Glycosyl Donors in the Absence of Catalyst: Mechanism Revision and Application to Silyl-Hilbert-Johnson Reaction. Molecules. Available at: [Link][11][12]

• Smietana, M., et al. (2021). Competing interests during the key N-glycosylation of 6-chloro-7-deaza-7-iodopurine for the synthesis of 7-deaza-2′-methyladenosine using Vorbrüggen conditions. Frontiers in Chemistry. Available at: [Link][13]

• Zhang, T., et al. (2024). Boronic Acid-Catalyzed Regio- and Stereoselective N-Glycosylations of Purines and Other Azole Heterocycles: Access to Nucleoside Analogues. Journal of the American Chemical Society. Available at: [Link][15]

• Zhang, W., et al. (2017). Enzymatic synthesis of nucleosides by nucleoside phosphorylase co-expressed in Escherichia coli. Biotechnology Letters. Available at: [Link][19]

• ResearchGate. (n.d.). Nucleobase glycosylation with protected nucleosides. Available at: [Link][4]

• Westarp, S., et al. (2024). Preparation of nucleoside analogues: opportunities for innovation at the interface of synthetic chemistry and biocatalysis. Chemical Science. Available at: [Link][3]

• Royal Society of Chemistry. (n.d.). Mechanistic insights into the Vorbrüggen-type synthesis of purine nucleosides under ball-milling conditions. Available at: [Link][14]

Sources

• 1. Nucleoside chemistry: a challenge best tackled together [comptes-rendus.academie-sciences.fr]
• 2. researchgate.net [researchgate.net]
• 3. Preparation of nucleoside analogues: opportunities for innovation at the interface of synthetic chemistry and biocatalysis - Chemical Science (RSC Publishing) DOI:10.1039/D5SC03026A [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Route efficiency assessment and review of the synthesis of β-nucleosides via N -glycosylation of nucleobases - Green Chemistry (RSC Publishing) DOI:10.1039/D0GC02665D [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of nucleosides - Wikipedia [en.wikipedia.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. semanticscholar.org [semanticscholar.org]
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• 12. Effective Synthesis of Nucleosides Utilizing O-Acetyl-Glycosyl Chlorides as Glycosyl Donors in the Absence of Catalyst: Mechanism Revision and Application to Silyl-Hilbert-Johnson Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Competing interests during the key N-glycosylation of 6-chloro-7-deaza-7-iodopurine for the synthesis of 7-deaza-2′-methyladenosine using Vorbrüggen conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.rsc.org [pubs.rsc.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]
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• 18. Gram-scale enzymatic synthesis of 2′-deoxyribonucleoside analogues using nucleoside transglycosylase-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Enzymatic synthesis of nucleosides by nucleoside phosphorylase co-expressed in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 20. UQ eSpace [espace.library.uq.edu.au]
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Technical Support Center: Troubleshooting Solubility of Protected Ribose Intermediates

Welcome to the Carbohydrate Chemistry Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals facing solubility bottlenecks during the synthesis and manipulation of protected ribose intermediates.

Diagnostic Workflow: Resolving Solubility Bottlenecks

Workflow for diagnosing and resolving protected ribose solubility issues.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My per-benzoylated ribose intermediate (e.g., 1-O-acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose) is precipitating out of standard halogenated solvents (DCM, Chloroform) during scaling. Why is this happening and how can I resolve it?

Causality & Expert Insight: Aromatic protecting groups like benzyl (Bn) and benzoyl (Bz) are staples in carbohydrate chemistry for their stability and stereodirecting properties (e.g., neighboring group participation). However, they frequently induce severe solubility issues due to intermolecular π–π stacking and CH−π interactions, which cause the molecules to self-aggregate and form highly crystalline, insoluble lattices in organic solvents (1)[1].

Self-Validating Solution:

• Chemical Modification: Substitute standard benzoyl groups with p-tert-butylbenzoyl (TBBz) groups. The bulky tert-butyl moiety physically disrupts the planar π-stacking without compromising the protecting group's stereodirecting ability or chemical stability (1)[1].

• Solvent Adjustment: If re-protecting is not viable, employ a binary solvent system. Adding a small percentage of a polar, non-nucleophilic co-solvent (e.g., 5-10% THF or EtOAc in DCM) can disrupt the crystalline lattice energy.

Q2: I am working with a partially protected intermediate (e.g., 5-O-Monomethoxytrityl-D-ribose) and it forms a gelatinous suspension in acetonitrile during glycosylation. How do I achieve a homogeneous solution?

Causality & Expert Insight: Partially protected ribose derivatives possess free secondary hydroxyl groups (C2-OH, C3-OH) that engage in extensive intermolecular hydrogen bonding. In aprotic solvents like acetonitrile, these hydrogen bonds outcompete solvent-solute interactions, leading to polymeric aggregation and gelation. This is a common hurdle when attempting one-pot syntheses of nucleosides from 5-O-monoprotected ribose (2)[2].

Self-Validating Solution:

• Temporary Silylation: Mask the free hydroxyls with a transient silyl ether (e.g., TBDMS). TBDMS groups significantly increase lipophilicity and are stable under many coupling conditions, yet can be selectively removed later using fluoride sources (3)[3].

• Co-solvency/DES: If working in greener conditions, the use of Deep Eutectic Solvents (DES) combined with a stoichiometric amount of water can act as a co-solvent system. The hydrogen bond donors in the DES form intermolecular clusters with the ribose, reducing self-aggregation (4)[4].

Quantitative Data: Solubility Comparisons

The following table summarizes the impact of protecting group strategies on the solubility of ribose derivatives.

Ribose Derivative / Protecting Group	Primary Solvent	Solubility (mg/mL at 25°C)	Visual Observation
Per-Benzoyl (Bz) Ribose	Dichloromethane (DCM)	< 50	Turbid, crystalline precipitate
Per-p-tert-Butylbenzoyl (TBBz) Ribose	Dichloromethane (DCM)	> 250	Clear, homogeneous solution
5-O-MMTr Ribose (Free 2,3-OH)	Acetonitrile (MeCN)	< 10	Gelatinous suspension
5-O-MMTr, 2,3-di-O-TBDMS Ribose	Acetonitrile (MeCN)	> 200	Clear, homogeneous solution

Experimental Methodology

Protocol: Synthesis of Highly Soluble p-tert-Butylbenzoylated (TBBz) Ribose Intermediates

Objective: To replace standard benzoyl protecting groups with TBBz to enhance solubility in organic solvents for downstream glycosylation (1)[1].

Self-Validating Mechanism: The successful incorporation of the TBBz group is visually confirmed by the immediate transition from a turbid suspension to a completely clear, homogeneous solution in DCM at room temperature.

Step-by-Step Procedure:

• Preparation: In an oven-dried round-bottom flask under an argon atmosphere, dissolve the unprotected or partially protected ribose derivative (1.0 equiv) in anhydrous pyridine to achieve a 0.2 M concentration. (Note: Pyridine acts as both the solvent and the acid scavenger).

• Reagent Addition: Cool the reaction mixture to 0 °C using an ice bath. Slowly add p-tert-butylbenzoyl chloride (TBBzCl) (1.2 equiv per free hydroxyl group) dropwise via a syringe.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12 hours. Monitor the reaction progress by TLC (Hexane/EtOAc 7:3); the fully protected product will exhibit a significantly higher Rf​ value than the starting material.

• Quenching & Extraction: Quench the reaction by adding ice-cold water. Dilute the mixture with DCM. Wash the organic layer successively with 1 M HCl (to remove residual pyridine), saturated aqueous NaHCO3​ , and brine.

• Drying & Purification: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate in vacuo. Purify via silica gel flash chromatography.

References

• p-tert-Butyl Groups Improve the Utility of Aromatic Protecting Groups in Carbohydrate Synthesis Source: Organic Letters - ACS Publications URL:[Link]

• Direct One-Pot Synthesis of Nucleosides from Unprotected or 5-O-Monoprotected d-Ribose Source: Organic Letters - ACS Publications URL:[Link]

• Deep Eutectic Solvents as Agents for Improving the Solubility of Edaravone: Experimental and Theoretical Considerations Source: MDPI URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 4. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Evaluating Alternative Synthetic Precursors for the Production of Decitabine: A Comparative Guide

Decitabine (5-aza-2'-deoxycytidine) is a critical DNA methyltransferase inhibitor utilized extensively in the treatment of Myelodysplastic Syndromes (MDS) and acute myeloid leukemia 1. Despite its clinical success, the commercial-scale manufacturing of Decitabine is notoriously difficult. As an application scientist, understanding the mechanistic bottlenecks of this synthesis is paramount for optimizing yield and purity.

The primary challenge lies in the molecule's structure. The s-triazine (5-azacytosine) ring is highly susceptible to hydrolytic decomposition in aqueous environments 2. Furthermore, the coupling of the nucleobase with the carbohydrate ring (glycosylation) suffers from a severe lack of anomeric selectivity. Because the deoxyribose sugar lacks a 2'-hydroxyl group, the synthesis cannot exploit neighboring group participation (Baker's rule) to direct the stereochemistry 3. This results in a problematic mixture of the desired β -anomer and the inactive α -anomer.

To overcome these hurdles, the selection of the synthetic precursor (the halogenose glycosyl donor) is the most critical variable in the workflow.

Mechanistic Causality: The Failure of Baker's Rule

During a standard Vorbrüggen glycosylation, a Lewis acid catalyst generates an oxocarbenium ion intermediate from the protected sugar. If a 2'-acyl group were present (as in standard RNA nucleoside synthesis), it would block the bottom face of the ring, forcing the nucleobase to attack from the top, yielding exclusively the β -anomer. In Decitabine synthesis, the 2'-deoxy nature of the precursor leaves both faces exposed, forcing the reaction to rely entirely on steric hindrance and solvent effects for stereocontrol 4.

Fig 2: Mechanistic divergence of oxocarbenium ion attack due to the absence of 2'-OH.

Comparative Analysis of Glycosyl Precursors

The industry has evaluated several protected 2-deoxy-D-ribofuranose derivatives. The choice of protecting groups on the 3' and 5' positions significantly influences the stability of the oxocarbenium ion and the final crystalline properties of the intermediate.

Precursor (Glycosyl Donor)	Overall API Yield	Anomeric Selectivity ( α:β )	Deprotection Agent	Scalability & Handling
1-chloro-3,5-di-O-p-toluoyl-2-deoxy-D-ribofuranose	~41% - 65%	~1:0.9 to 1:1.5	NaOMe / MeOH	High; Industry standard, robust crystalline intermediates [[5]]().
1-chloro-3,5-bis-O-p-chlorobenzoyl-2-deoxy-D-ribofuranose	~64% - 67%	~1:2 (Enriched β )	NaOMe / MeOH	High; Superior β -enrichment due to electron-withdrawing effects 6.
1-O-acetyl-3,5-di-O-(2-methoxyacetyl)-2-deoxy-D-ribofuranose	~6%	~1:1	NaOEt / EtOH	Low; Poor coupling efficiency, requires complex chromatography 4.

Verdict: While the p-toluoyl derivative is the historical standard, the p-chlorobenzoyl precursor is increasingly preferred for commercial scale-up. The electron-withdrawing chlorine atoms slightly stabilize the intermediate, consistently yielding at least a 1:2 mixture in favor of the desired β -anomer, which exponentially improves the yield of the final recrystallization step [[6]]().

Self-Validating Experimental Protocol: p-Chlorobenzoyl Route

To ensure high scientific integrity, the following protocol utilizes the p-chlorobenzoyl precursor. This workflow is designed as a self-validating system, meaning each phase contains observable in-process controls (IPCs) to verify chemical causality without requiring immediate offline analysis.

Phase 1: Silylation of the Nucleobase

• Suspend 6.4 g of 5-azacytosine in 300 mL of anhydrous acetonitrile.

• Add 34 mL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

• Heat the mixture to 50°C and stir for 90 minutes.

  • Causality & Validation: 5-azacytosine is highly insoluble in acetonitrile. As the reaction progresses, the addition of lipophilic trimethylsilyl groups solubilizes the base. The visual transition from an opaque suspension to a clear, homogenous solution serves as direct validation of complete silylation 1.

Phase 2: Vorbrüggen Coupling

• Cool the solution to room temperature.

• Add 11.1 g of 1-chloro-3,5-bis-O-p-chlorobenzoyl-2-deoxy-D-ribofuranose.

• Catalyze by adding 6.3 mL of Trimethylsilyl trifluoromethanesulfonate (TMSOTf) dropwise over 10 minutes.

• Stir for 140 minutes.

  • Causality & Validation: TMSOTf is explicitly chosen over heavy metal Lewis acids (like SnCl₄) because it avoids toxic metal residues that are difficult to clear from the API 4. It aggressively drives the formation of the oxocarbenium ion. Validation is achieved via HPLC; the complete disappearance of the halogenose peak confirms reaction completion.

Phase 3: Quenching and Deprotection

• Quench the reaction by adding 400 mL of methanol while strictly controlling the temperature in an ice bath (<25°C).

  • Causality & Validation: The s-triazine ring is highly susceptible to hydrolytic cleavage. Quenching with methanol at low temperatures neutralizes the Lewis acid without introducing aqueous instability 6.

• Deprotect by adding 30% Sodium methoxide (NaOMe) in methanol. Stir for 5 hours.

  • Causality & Validation: NaOMe cleanly cleaves the p-chlorobenzoyl esters. Because deprotected Decitabine is highly insoluble in methanol, the product will spontaneously crystallize out of the solution directly during the reaction, driving the equilibrium forward and providing visual confirmation of API formation [[5]]().

Phase 4: Isolation

• Filter the precipitated solids, wash with cold methanol, and dry at 50°C in vacuo. Expect a ~64-67% yield of crude Decitabine with an enriched β -anomer profile 4.

Fig 1: Synthetic workflow for Decitabine API production via Vorbrüggen glycosylation.

References

• Process for the synthesis of azacitidine and decitabine (US20110245485A1). Google Patents. URL: 5

• PROCESS FOR THE SYNTHESIS OF AZACITIDINE AND DECITABINE (ITMI20100524A1). Google Patents. URL: 3

• Synthesis of decitabine (US8586729B2). Google Patents. URL: 4

• Synthesis of decitabine (WO2010040056A1). Google Patents. URL: 6

• Process for the synthesis of azacitidine and decitabine (EP2371825B1). European Patent Office. URL: 1

• Chemical Decomposition of 5-Aza-2'-deoxycytidine (Decitabine): Kinetic Analyses and Identification of Products . SciSpace. URL:2

Sources

• 1. EP2371825B1 - Process for the synthesis of azacitidine and decitabine - Google Patents [patents.google.com]
• 2. scispace.com [scispace.com]
• 3. ITMI20100524A1 - PROCESS FOR THE SYNTHESIS OF AZACITIDINE AND DECITABINE - Google Patents [patents.google.com]
• 4. US8586729B2 - Synthesis of decitabine - Google Patents [patents.google.com]
• 5. US20110245485A1 - Process for the synthesis of azacitidine and decitabine - Google Patents [patents.google.com]
• 6. WO2010040056A1 - Synthesis of decitabine - Google Patents [patents.google.com]

Comparative study of coupling activators for efficient oligonucleotide synthesis.

As the demand for therapeutic oligonucleotides, guide RNAs for CRISPR, and high-density microarrays scales from research to clinical manufacturing, optimizing the solid-phase synthesis cycle is paramount. The coupling step—where a nucleoside phosphoramidite is linked to the 5'-hydroxyl group of the growing oligonucleotide chain—is the most critical determinant of overall yield and purity.

This guide provides an objective, data-driven comparison of the most prominent coupling activators: 1H-Tetrazole , 5-(Ethylthio)-1H-tetrazole (ETT) , 5-(Benzylthio)-1H-tetrazole (BTT) , and 4,5-Dicyanoimidazole (DCI) . By analyzing the causality between an activator's physicochemical properties and its synthetic performance, this guide equips drug development professionals with the insights needed to optimize their specific workflows.

Mechanistic Causality: The Acid-Nucleophile Dichotomy

To understand why different activators yield different impurity profiles, we must examine the dual role the activator plays in the phosphoramidite coupling mechanism. The activator acts as both a weak acid and a nucleophile .

• Protonation (Acidic Role): The activator donates a proton to the diisopropylamino leaving group of the phosphoramidite.

• Displacement (Nucleophilic Role): The conjugate base of the activator attacks the protonated phosphorus, displacing the amine to form a highly reactive tetrazolyl- or imidazolyl-phosphite intermediate.

• Coupling: The 5'-OH of the support-bound oligonucleotide nucleophilically attacks this intermediate, forming the phosphite triester linkage.

An ideal activator must be acidic enough to rapidly protonate the amine, but its conjugate base must be sufficiently nucleophilic to form the reactive intermediate without causing unwanted side reactions1[1].

Caption: Mechanism of phosphoramidite activation and coupling in oligonucleotide synthesis.

Comparative Analysis of Key Activators

1H-Tetrazole: The Historical Standard

Historically, 1H-Tetrazole (pKa ~4.8) was the universal standard, offering a balanced acidity and nucleophilicity 2[2]. However, its limited solubility in acetonitrile (~0.5 M) restricts the maximum effective concentration of the reactive intermediate. Furthermore, 1H-Tetrazole can precipitate in synthesizer lines if ambient temperatures drop below 20°C, posing a severe risk to automated manufacturing1[1].

ETT and BTT: The Acidic Powerhouses

To overcome the steric hindrance inherent in RNA synthesis (e.g., bulky 2'-TBDMS protecting groups), more acidic activators like 5-(Ethylthio)-1H-tetrazole (ETT, pKa 4.28) and 5-(Benzylthio)-1H-tetrazole (BTT, pKa ~4.3) were developed2[2].

• Advantage: ETT is highly soluble (up to 0.75 M) and drives rapid protonation, drastically reducing coupling times for complex monomers 3[3].

• Drawback (The n+1 Problem): The heightened acidity of ETT and BTT introduces a critical failure mode in long oligonucleotide synthesis. Highly acidic environments during the coupling step can cause premature detritylation of the newly coupled monomer. This exposes a new 5'-OH group prematurely, allowing a second phosphoramidite to couple in the same cycle, generating difficult-to-purify n+1 (insertion) impurities 3[3].

DCI: The Nucleophilic Alternative

4,5-Dicyanoimidazole (DCI) represents a paradigm shift. With a pKa of 5.2, DCI is less acidic than 1H-Tetrazole, yet it functions as a vastly superior nucleophile .

• Advantage: Because it relies on nucleophilic displacement rather than brute-force acidity, DCI completes coupling twice as fast as 1H-Tetrazole while virtually eliminating the risk of acid-catalyzed premature detritylation (n+1 errors) . Furthermore, DCI boasts exceptional solubility (up to 1.1 M - 1.2 M in acetonitrile), allowing for highly concentrated coupling environments that drive reactions to >99% efficiency3[3].

Quantitative Performance Metrics

Table 1: Physicochemical Properties of Common Activators

Activator	Abbreviation	pKa	Max Solubility (in ACN)	Relative Acidity	Relative Nucleophilicity
1H-Tetrazole	Tet	~4.8	0.5 M	Moderate	Moderate
5-(Ethylthio)-1H-tetrazole	ETT	4.28	0.75 M	High	High
5-(Benzylthio)-1H-tetrazole	BTT	~4.3	>0.5 M	High	High
4,5-Dicyanoimidazole	DCI	5.2	1.1 M - 1.2 M	Low	Very High

Table 2: Application Decision Matrix

Activator	Best Use Case	Key Advantage	Potential Drawback
1H-Tetrazole	Routine short DNA synthesis	Established historical baseline	Low solubility; crystallization risk <20°C
ETT	RNA synthesis; short/medium DNA	Fast coupling; overcomes steric hindrance	High acidity increases risk of n+1 double additions
BTT	Bulky RNA monomers (2'-TBDMS)	Excellent yields for highly modified RNA	Highly acidic; requires strict moisture control
DCI	Long oligos (>50-mer); Large-scale	High solubility; prevents premature detritylation	Requires high-purity grade to avoid errant contaminant peaks

Experimental Protocol: Self-Validating Activator Assessment

To objectively determine the optimal activator for a specific synthesis pipeline, a self-validating parallel synthesis protocol must be employed. This protocol utilizes a standard 20-mer sequence to quantify the exact ratio of n-1 (coupling failure) to n+1 (premature detritylation) impurities.

Caption: Step-by-step experimental workflow for evaluating coupling activator efficiency.

Step-by-Step Methodology: ETT vs. DCI Comparison

• Reagent Preparation: Ensure all acetonitrile (ACN) is strictly anhydrous (<30 ppm water). Prepare two activator lines on the automated synthesizer: Line A with 0.25 M ETT in ACN, and Line B with 0.5 M DCI in ACN.

• Solid Support Setup: Load two identical columns with 1 µmol scale Controlled Pore Glass (CPG) solid support (e.g., 1000 Å pore size loaded with 3'-succinylthymidine)4[4].

• Automated Synthesis Cycle: Program the synthesizer for a standard 20-mer DNA sequence.

  • Detritylation: 3% Trichloroacetic acid (TCA) or Dichloroacetic acid (DCA) in dichloromethane.

  • Coupling: Deliver phosphoramidite and activator simultaneously. Set coupling time to 15 seconds for both ETT and DCI to stress-test the kinetics5[5].

  • Capping: Acetic anhydride / N-methylimidazole (NMI).

  • Oxidation: 0.02 M Iodine in THF/Pyridine/Water.

• Cleavage & Deprotection: Transfer the CPG to sealed vials. Cleave and deprotect using concentrated aqueous ammonia (NH₄OH) at 55°C for 18 hours4[4].

• Analytical Validation: Analyze the crude mixtures via Ion-Pair Reversed-Phase HPLC (IP-RP-HPLC) coupled with Mass Spectrometry (LC-MS).

  • Validation Metric: A higher proportion of n-1 indicates insufficient nucleophilicity/coupling time. A higher proportion of n+1 indicates excessive acidity causing premature detritylation.

Conclusion & Strategic Recommendations

The selection of a coupling activator should never be an afterthought; it is a strategic decision dictated by the length, scale, and specific chemistry of the oligonucleotide.

• For routine, short-to-medium DNA synthesis (<30-mer): ETT provides exceptionally fast coupling kinetics and high yields.

• For RNA synthesis (especially with bulky 2'-TBDMS groups): BTT or ETT are highly recommended due to their ability to overcome severe steric hindrance.

• For long oligonucleotides (>50-mer) and large-scale manufacturing: DCI is the undisputed optimal choice. Its high solubility permits robust reaction concentrations, while its lower acidity fundamentally protects the growing chain from the n+1 double-addition errors that plague highly acidic activators 3[3].

Sources

• 1. WO1999062922A1 - Activators for oligonucleotide synthesis - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. glenresearch.com [glenresearch.com]
• 4. researchgate.net [researchgate.net]
• 5. Express photolithographic DNA microarray synthesis with optimized chemistry and high-efficiency photolabile groups - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Handling of 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose

The primary hazards associated with this compound are inferred from its chlorobenzoyl moieties. Analogous compounds, such as 2-chlorobenzoyl chloride and 4-chlorobenzoyl chloride, are known to be corrosive, reactive with water, and can cause severe skin and eye damage, as well as respiratory irritation.[3][4][5][6] Therefore, a cautious approach is paramount. The 2-deoxy-D-ribose component, on its own, is not considered hazardous but may cause mild irritation.[7][8][9]

Essential Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to mitigate the potential risks associated with handling 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose. The following table summarizes the recommended PPE, categorized by the level of protection required.

Protection Level	Required PPE	Rationale
Primary Containment	Fume Hood	To prevent inhalation of any fine powders or potential decomposition products.
Body Protection	Laboratory Coat	To protect skin and personal clothing from accidental spills.
Hand Protection	Chemical-resistant gloves (Nitrile)	To prevent skin contact with the compound. Nitrile gloves offer good resistance to a range of chemicals.
Eye Protection	Safety Goggles with Side Shields	To protect the eyes from splashes or airborne particles.[8][10][11]
Respiratory Protection	N95 Respirator (or equivalent)	Recommended when handling larger quantities or when there is a risk of aerosolization.

Operational Plan: From Receipt to Experimentation

A systematic workflow is essential for the safe handling of this compound. The following step-by-step guide outlines the process from receiving the chemical to its use in your research.

Receiving and Storage

• Upon receipt, inspect the container for any damage or leaks.

• The compound should be stored in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[7][11]

• It is listed as a white to off-white solid with a melting point of over 89°C (with decomposition).[1][2]

Preparation for Use

• Always handle this compound within a certified chemical fume hood to minimize inhalation exposure.

• Before opening the container, ensure all necessary PPE is correctly donned.

• Have all necessary equipment and reagents for your experiment readily available to minimize time spent with the open container.

Weighing and Aliquoting

• Use a dedicated, clean spatula for transferring the solid.

• To avoid creating dust, handle the powder gently.

• If preparing solutions, add the solid to the solvent slowly. The compound is soluble in DMSO and slightly soluble in methanol (with heating).[2]

Experimental Use

• Perform all experimental procedures within the fume hood.

• Avoid direct contact with the compound and any solutions containing it.

• In case of accidental skin or eye contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[3][7]

The following diagram illustrates the recommended workflow for the safe handling of 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose.

Caption: Workflow for Safe Handling

Disposal Plan

Proper disposal of 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation

• All solid waste, including contaminated gloves, weigh boats, and paper towels, should be collected in a dedicated, clearly labeled hazardous waste container.

• Liquid waste from experiments should be collected in a separate, compatible, and clearly labeled hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

Decontamination

• All glassware and equipment that have come into contact with the compound should be decontaminated. A thorough rinse with an appropriate solvent, followed by washing with soap and water, is recommended. The solvent rinse should be collected as hazardous waste.

Final Disposal

• All hazardous waste must be disposed of through your institution's environmental health and safety office or a certified hazardous waste disposal company.

• Never dispose of this compound down the drain or in the regular trash.[8][10]

By adhering to these guidelines, researchers can safely handle 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose, minimizing personal risk and ensuring a safe laboratory environment.

References

• 2-Chlorobenzoyl Chloride - Material Safety Data Sheet (MSDS). (n.d.).
• An In-depth Technical Guide to the Hazards and Safety Precautions for 4-Chlorobenzoyl Chloride - Benchchem. (n.d.).
• 3-Chlorobenzoyl chloride - Synquest Labs. (n.d.).
• SAFETY DATA SHEET - Fisher Scientific. (2009, December 01).
• 1-O-Acetyl-3,5-bis-(4-chlorobenzoyl)-2-deoxy-D-ribose | 1207459-15-1 - ChemicalBook. (2026, January 13).
• Personal Protective Equipment | US EPA. (2025, September 12).
• 2-Deoxy-D-ribose - Safety Data Sheet - ChemicalBook. (2026, February 07).
• 2-Chlorobenzoyl chloride - Hazardous Agents | Haz-Map. (n.d.).
• Safety Data Sheet: 2-Deoxy-D-ribose - Carl ROTH. (n.d.).
• SAFETY DATA SHEET. (2009, December 01).
• Personal Protective Equipment (PPE). (n.d.).
• 1-O-Acetyl-3,5-bis(4-chlorobenzoyl)-2-deoxy-D-ribose - SRD Pharma. (n.d.).
• Safety Data Sheet - Cayman Chemical. (2025, September 22).

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• 1. 1-O-Acetyl-3,5-bis-(4-chlorobenzoyl)-2-deoxy-D-ribose | 1207459-15-1 [chemicalbook.com]
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• 3. chemicalbull.com [chemicalbull.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. synquestlabs.com [synquestlabs.com]
• 6. 2-Chlorobenzoyl chloride - Hazardous Agents | Haz-Map [haz-map.com]
• 7. fishersci.com [fishersci.com]
• 8. carlroth.com [carlroth.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. chemicalbook.com [chemicalbook.com]
• 11. nmu-mi.newlook.safecollegessds.com [nmu-mi.newlook.safecollegessds.com]